tert-butyl N-(benzylsulfamoyl)carbamate

• CAS: 147000-78-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis and characterization of tert-butyl N-(benzylsulfamoyl)carbamate, a key intermediate in medicinal chemistry. This guide details the synthetic pathway, experimental protocols, and analytical characterization of this compound, presenting data in a clear and accessible format for researchers and professionals in drug development.

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate is a molecule of significant interest in the field of medicinal chemistry, primarily serving as a protected precursor to N-benzylsulfamide. The incorporation of the tert-butoxycarbonyl (Boc) protecting group allows for selective reactions at other functional groups within a molecule, a crucial strategy in the synthesis of complex pharmaceutical agents. The benzylsulfamoyl moiety is a key pharmacophore in a variety of biologically active compounds. This guide outlines a reliable method for the preparation of this important building block and details its key analytical characteristics.

Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate

The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate is achieved through a two-step, one-pot reaction sequence commencing with the reaction of chlorosulfonyl isocyanate (CSI) with tert-butanol to form the reactive intermediate, tert-butyl N-(chlorosulfonyl)carbamate. This intermediate is then reacted in situ with benzylamine to yield the final product.

Figure 1: Synthetic workflow for tert-butyl N-(benzylsulfamoyl)carbamate.

Experimental Protocol

Materials:

• Chlorosulfonyl isocyanate (CSI)

• tert-Butanol

• Benzylamine

• Triethylamine

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Hexane

• Ethyl acetate

Procedure:

• Formation of tert-Butyl N-(chlorosulfonyl)carbamate: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (DCM). Cool the flask to 0 °C in an ice bath. To the stirred DCM, add chlorosulfonyl isocyanate (1.0 eq) dropwise. In a separate flask, prepare a solution of tert-butanol (1.0 eq) in anhydrous DCM. Add the tert-butanol solution dropwise to the cooled CSI solution over a period of 30 minutes, maintaining the temperature at 0 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes to ensure the complete formation of the intermediate, tert-butyl N-(chlorosulfonyl)carbamate.

• Reaction with Benzylamine: In a separate flask, dissolve benzylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM. Cool this solution to 0 °C. Slowly add the benzylamine solution to the in situ generated tert-butyl N-(chlorosulfonyl)carbamate solution via the dropping funnel, maintaining the reaction temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford tert-butyl N-(benzylsulfamoyl)carbamate as a solid.

Characterization

The structure and purity of the synthesized tert-butyl N-(benzylsulfamoyl)carbamate can be confirmed by various analytical techniques.

Physical Properties

Property	Value
Molecular Formula	C₁₃H₂₀N₂O₄S
Molecular Weight	316.38 g/mol
Appearance	White solid
Melting Point	152-160 °C

Spectroscopic Data

¹H NMR (Proton Nuclear Magnetic Resonance):

The ¹H NMR spectrum is expected to show characteristic signals for the tert-butyl, benzyl, and sulfamoyl protons.

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
tert-Butyl (CH₃)	~1.4 - 1.5	Singlet	9H
Benzyl (CH₂)	~4.3 - 4.4	Doublet	2H
Aromatic (C₆H₅)	~7.2 - 7.4	Multiplet	5H
NH (carbamate)	~6.5 - 7.5 (broad)	Singlet	1H
NH (sulfamoyl)	~5.0 - 6.0 (broad)	Triplet	1H

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Carbon	Expected Chemical Shift (δ, ppm)
tert-Butyl (C(CH₃)₃)	~28
tert-Butyl (C(CH₃)₃)	~82
Benzyl (CH₂)	~48
Aromatic (C-ipso)	~137
Aromatic (C-ortho, meta, para)	~127 - 129
Carbonyl (C=O)	~150

Mass Spectrometry (MS):

Mass spectrometry will confirm the molecular weight of the compound. The electron ionization (EI) or electrospray ionization (ESI) mass spectrum is expected to show the molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺.

Ion	Expected m/z
[M+H]⁺	317.1
[M-C₄H₈+H]⁺ (loss of isobutene)	261.1
[M-Boc+H]⁺	217.1
[C₇H₈N]⁺ (benzylamine fragment)	106.1
[C₄H₉]⁺ (tert-butyl fragment)	57.1

Signaling Pathways and Logical Relationships

The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate is a linear process involving the formation of a key intermediate. This can be visualized as a straightforward signaling pathway from starting materials to the final product.

Figure 2: Logical relationship of the synthesis process.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of tert-butyl N-(benzylsulfamoyl)carbamate. The outlined experimental protocol offers a reliable method for the preparation of this important building block in medicinal chemistry. The tabulated physical and predicted spectroscopic data serve as a valuable reference for researchers in verifying the identity and purity of the synthesized compound. This information is intended to support the ongoing efforts in the discovery and development of novel therapeutic agents.

An In-depth Technical Guide to tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential biological relevance of tert-butyl N-(benzylsulfamoyl)carbamate. The information is curated for researchers and professionals engaged in drug discovery and development, offering key data in a structured format to facilitate laboratory work and further investigation.

Core Physicochemical Properties

Table 1: Physicochemical Properties of tert-butyl N-(benzylsulfamoyl)carbamate

Property	Value	Source
IUPAC Name	tert-butyl N-(benzylsulfamoyl)carbamate
CAS Number	147000-78-0
Molecular Formula	C₁₂H₁₈N₂O₄S
Molecular Weight	286.35 g/mol
Physical Form	Solid
Appearance	Off-white	[1]
Melting Point	106 - 108 °C
Boiling Point	Predicted: 484.7 ± 45.0 °C at 760 mmHg	N/A
pKa	Predicted: 8.5 ± 0.7	N/A
LogP	Predicted: 2.3 ± 0.6	N/A
Solubility	Insoluble in water.[1] Predicted to be soluble in organic solvents such as methanol, ethanol, and dichloromethane.	N/A
InChI Code	1S/C12H18N2O4S/c1-12(2,3)18-11(15)14-19(16,17)13-9-10-7-5-4-6-8-10/h4-8,13H,9H2,1-3H3,(H,14,15)
InChI Key	LQYHTXUYYNNFPZ-UHFFFAOYSA-N

Note: Predicted values are computationally generated and should be confirmed by experimental analysis.

Synthesis and Experimental Protocols

The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate can be approached through the reaction of benzylsulfonyl chloride with tert-butyl carbamate. This method is a common strategy for the formation of N-sulfonylcarbamates. Below is a generalized experimental protocol based on established procedures for similar syntheses.

General Synthesis of N-Sulfonylcarbamates

The synthesis of N-acylsulfonamides, a class of compounds that includes tert-butyl N-(benzylsulfamoyl)carbamate, is often achieved by treating a sulfonamide with an acid anhydride or acid chloride in the presence of a base.

Reaction Scheme:

Caption: General reaction for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate.

Experimental Protocol:

Materials:

• Benzylsulfonyl chloride

• tert-Butyl carbamate

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

• Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve tert-butyl carbamate in the chosen anhydrous solvent.

• Addition of Base: Add the tertiary amine base to the solution and stir for a few minutes at room temperature.

• Addition of Sulfonyl Chloride: Slowly add a solution of benzylsulfonyl chloride in the same anhydrous solvent to the reaction mixture. The addition is typically performed at 0 °C to control any exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure tert-butyl N-(benzylsulfamoyl)carbamate.

Potential Biological Activity and Research Workflow

While specific biological activities for tert-butyl N-(benzylsulfamoyl)carbamate are not yet extensively documented, the broader class of sulfonamides is known for a wide range of pharmacological effects, including antibacterial and anticancer properties.[2] N-acylsulfonamides, in particular, are recognized as bioisosteres of carboxylic acids and are prevalent in many pharmaceutically active compounds.[3]

Given this context, a logical workflow for investigating the biological potential of tert-butyl N-(benzylsulfamoyl)carbamate would involve a series of screening and characterization steps.

Caption: A logical workflow for the biological evaluation of tert-butyl N-(benzylsulfamoyl)carbamate.

This workflow begins with the synthesis and full physicochemical characterization of the compound. Following this, broad biological screening against various cell lines (e.g., cancer cell lines) or microbial strains would be conducted. Any identified "hits" would then undergo more detailed studies to determine their potency and initial mechanism of action. Promising candidates would then enter a lead optimization phase, involving the synthesis of analogues to establish structure-activity relationships (SAR) and improve pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion), culminating in in vivo testing.

Safety Information

Based on available safety data sheets for related compounds, tert-butyl N-(benzylsulfamoyl)carbamate should be handled with care in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Class	Hazard Statement
Acute Toxicity, Oral	H302: Harmful if swallowed
Acute Toxicity, Dermal	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	H332: Harmful if inhaled
Skin Corrosion/Irritation	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation

Source:[4]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

References

• 1. fishersci.com [fishersci.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. aaronchem.com [aaronchem.com]

Technical Guide: Spectroscopic Analysis of tert-butyl N-(benzylsulfamoyl)carbamate

Audience: Researchers, scientists, and drug development professionals.

Introduction

tert-butyl N-(benzylsulfamoyl)carbamate is a molecule of interest in organic synthesis, likely as an intermediate in the preparation of more complex sulfonamide-containing structures. The Boc (tert-butyloxycarbonyl) group serves as a common protecting group for the nitrogen atom, allowing for selective reactions at other sites of the molecule. Understanding the spectroscopic signature of this compound is crucial for reaction monitoring, purity assessment, and structural confirmation. This guide outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental protocols.

Predicted Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for tert-butyl N-(benzylsulfamoyl)carbamate based on the analysis of its functional groups and data from analogous compounds.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.3	Multiplet	5H	Aromatic protons (C₆H₅)
~4.3	Singlet/Doublet	2H	Methylene protons (CH₂)
~1.4	Singlet	9H	tert-butyl protons (C(CH₃)₃)
Broad Singlet	1H	NH (carbamate)
Broad Singlet	1H	NH (sulfonamide)

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
~151	Carbonyl carbon (C=O) of carbamate
~137	Quaternary aromatic carbon (C-CH₂)
~128	Aromatic carbons (CH)
~82	Quaternary carbon of tert-butyl group
~48	Methylene carbon (CH₂)
~28	Methyl carbons of tert-butyl group

Table 3: Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3300	Medium, Broad	N-H stretch (carbamate and sulfonamide)
~3000-2850	Medium	C-H stretch (aliphatic)
~1725	Strong	C=O stretch (carbamate)
~1350 and ~1160	Strong	S=O asymmetric and symmetric stretch (sulfonamide)
~1600, ~1495	Medium-Weak	C=C stretch (aromatic)

Table 4: Predicted Mass Spectrometry Data

m/z	Ion Type
[M+H]⁺	Molecular ion peak (positive ion mode)
[M-H]⁻	Molecular ion peak (negative ion mode)
[M-C₄H₈]⁺	Fragment corresponding to loss of isobutylene
[M-Boc]⁺	Fragment corresponding to loss of the Boc group
[C₇H₇]⁺	Benzyl fragment (tropylium ion)

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• tert-butyl N-(benzylsulfamoyl)carbamate (5-20 mg for ¹H, 20-50 mg for ¹³C)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• 5 mm NMR tube

• Pipette and vial

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean vial.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied.

• Transfer the solution into a clean, dry 5 mm NMR tube.

• The sample height in the NMR tube should be approximately 4-5 cm.

• Cap the NMR tube and wipe the outside clean.

• Insert the sample into the NMR spectrometer.

• Perform standard instrument setup procedures, including locking, tuning, and shimming.

• Acquire the ¹H spectrum, followed by the ¹³C spectrum. Standard acquisition parameters for organic molecules should be used.

• Process the acquired data, including Fourier transformation, phase correction, and baseline correction.

• Reference the spectra (e.g., to the residual solvent peak or an internal standard like TMS).

• Integrate the ¹H NMR signals and pick the peaks for both ¹H and ¹³C spectra.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

• tert-butyl N-(benzylsulfamoyl)carbamate (1-2 mg)

• FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Spatula

• Solvent for cleaning (e.g., isopropanol)

Procedure:

• Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the empty ATR crystal.

• Place a small amount of the solid sample onto the center of the ATR crystal.

• Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

• Acquire the IR spectrum. Typically, 16-32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Clean the sample from the ATR crystal using a soft tissue and an appropriate solvent.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Materials:

• tert-butyl N-(benzylsulfamoyl)carbamate

• High-resolution mass spectrometer (e.g., ESI-TOF, Orbitrap)

• Solvent for sample preparation (e.g., acetonitrile, methanol)

• Vial and syringe

Procedure:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent.

• Further dilute the stock solution to a final concentration of approximately 1-10 µg/mL.

• Introduce the sample into the mass spectrometer via direct infusion or through an LC system.

• Acquire the mass spectrum in both positive and negative ion modes to observe the protonated ([M+H]⁺) and deprotonated ([M-H]⁻) molecular ions.

• If fragmentation data is required, perform MS/MS analysis on the parent ion of interest.

• Analyze the resulting spectrum to determine the accurate mass of the molecular ion and identify key fragment ions.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and characterization of a novel compound like tert-butyl N-(benzylsulfamoyl)carbamate.

Caption: General workflow for the synthesis and characterization of an organic compound.

Signaling Pathways and Biological Activity

A thorough search of scientific literature and databases did not reveal any specific signaling pathways or established biological activities for tert-butyl N-(benzylsulfamoyl)carbamate. This is consistent with its likely role as a synthetic intermediate, where the Boc protecting group is typically removed in subsequent steps to yield a final, potentially bioactive, compound. The biological activity would be associated with the deprotected benzylsulfamoyl carbamate or its derivatives.

Conclusion

This technical guide provides a foundational understanding of the expected spectroscopic properties of tert-butyl N-(benzylsulfamoyl)carbamate and the experimental protocols required for their determination. While direct experimental data is not currently available in the public domain, the provided information serves as a valuable resource for researchers involved in the synthesis and characterization of this and related compounds. The general workflow and protocols are applicable to a wide range of organic molecules and can be adapted as needed.

An In-depth Technical Guide to the Molecular Structure and Conformation of tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the molecular structure, conformation, and physicochemical properties of tert-butyl N-(benzylsulfamoyl)carbamate. While a definitive crystal structure for this specific compound is not publicly available, this document compiles known data, predicts spectroscopic characteristics, and outlines experimental protocols for its synthesis and characterization. This guide is intended to serve as a valuable resource for researchers in medicinal chemistry and drug development by providing a thorough understanding of this important synthetic intermediate.

Molecular Structure and Properties

tert-butyl N-(benzylsulfamoyl)carbamate is a chemical compound with the molecular formula C12H18N2O4S and a molecular weight of 286.35 g/mol [1]. It is structurally characterized by a central sulfamoylcarbamate core, which is substituted with a benzyl group on one nitrogen and a tert-butoxycarbonyl (Boc) protecting group on the other.

Physicochemical Data

A summary of the known and predicted physicochemical properties of tert-butyl N-(benzylsulfamoyl)carbamate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C12H18N2O4S	[1]
Molecular Weight	286.35 g/mol	[1]
IUPAC Name	tert-butyl N-(benzylsulfamoyl)carbamate	[1]
CAS Number	147000-78-0	[1]
Melting Point	106 - 108 °C
Predicted 1H-NMR	tert-butyl: ~1.4 ppm (s), Sulfamoyl CH2: ~3.2 ppm, Aromatic: ~7.3–7.5 ppm	[1]

Synthesis and Characterization

Synthetic Protocol

The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate is typically achieved through the reaction of tert-butyl carbamate with benzylsulfonyl chloride in the presence of a base. A general laboratory procedure is outlined below.

Materials:

• tert-butyl carbamate

• Benzylsulfonyl chloride

• Triethylamine (or another suitable base)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve tert-butyl carbamate in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine to the solution, followed by the dropwise addition of benzylsulfonyl chloride.

• Allow the reaction mixture to stir at 0 °C for one hour, then warm to room temperature and stir for an additional 12-18 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with the addition of water.

• Separate the organic layer, and wash it sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent in vacuo.

• Purify the crude product by recrystallization or column chromatography to yield tert-butyl N-(benzylsulfamoyl)carbamate as a solid.

Figure 1. Synthetic workflow for tert-butyl N-(benzylsulfamoyl)carbamate.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine equivalent protons of the tert-butyl group at approximately 1.4 ppm. The methylene protons of the benzyl group would likely appear as a singlet around 4.3-4.5 ppm, while the aromatic protons should resonate in the region of 7.3-7.5 ppm. A broad singlet corresponding to the N-H proton is also anticipated.

• ¹³C-NMR: The carbon NMR spectrum would show a signal for the quaternary carbon of the tert-butyl group around 80-82 ppm and the methyl carbons around 28 ppm. The methylene carbon of the benzyl group would be expected around 45-47 ppm, with the aromatic carbons appearing between 127-135 ppm. The carbonyl carbon of the carbamate should be observable in the 150-155 ppm region.

Infrared (IR) Spectroscopy:

The IR spectrum should exhibit characteristic absorption bands for the N-H stretching vibration (around 3300-3400 cm⁻¹), C-H stretching of the aromatic and aliphatic groups (around 2900-3100 cm⁻¹), the C=O stretching of the carbamate group (around 1700-1750 cm⁻¹), and the S=O stretching vibrations of the sulfamoyl group (asymmetric and symmetric stretches around 1350 and 1160 cm⁻¹, respectively).

Molecular Conformation

In the absence of a crystal structure for tert-butyl N-(benzylsulfamoyl)carbamate, a detailed analysis of its solid-state conformation is not possible. However, insights into its likely conformation can be drawn from related structures and general principles of stereoelectronic effects.

The geometry around the sulfamoyl sulfur atom is expected to be tetrahedral. The carbamate group is known to be planar due to resonance. The rotational barriers around the S-N and N-C bonds will determine the overall conformation of the molecule. It is likely that the bulky tert-butyl and benzyl groups will orient themselves to minimize steric hindrance.

Biological Activity and Applications

tert-butyl N-(benzylsulfamoyl)carbamate is primarily utilized as a synthetic intermediate in the development of more complex molecules with potential biological activity[1]. The sulfamoylcarbamate moiety is a key pharmacophore in a variety of enzyme inhibitors. The benzyl group can participate in hydrophobic interactions within enzyme active sites, while the carbamate functionality can act as a hydrogen bond donor and acceptor[1]. This compound has been investigated for its potential role in the inhibition of enzymes involved in N-linked glycosylation, a process crucial for the proliferation of cancer cells[1].

Conclusion

tert-butyl N-(benzylsulfamoyl)carbamate is a valuable synthetic intermediate with potential applications in medicinal chemistry. This guide has summarized the available data on its molecular structure, properties, and synthesis. Further research, particularly the determination of its single-crystal X-ray structure, would provide a more definitive understanding of its conformational preferences and could aid in the rational design of novel therapeutics based on this scaffold.

Figure 2. Logical relationship of synthesis, characterization, and application.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]

Navigating the Physicochemical Landscape of tert-butyl N-(benzylsulfamoyl)carbamate: A Technical Guide to Solubility and Stability

For Immediate Release

This technical guide provides a comprehensive overview of the essential physicochemical properties of tert-butyl N-(benzylsulfamoyl)carbamate, a key intermediate in the synthesis of various bioactive molecules.[1] Primarily geared towards researchers, scientists, and professionals in drug development, this document outlines the methodologies for determining the solubility and stability of this compound in organic solvents, crucial parameters for its handling, formulation, and scale-up. While specific experimental data for tert-butyl N-(benzylsulfamoyl)carbamate is not extensively available in public literature, this guide presents standardized protocols and data presentation formats to facilitate its characterization.

Core Compound Properties

tert-butyl N-(benzylsulfamoyl)carbamate possesses a molecular formula of C12H18N2O4S and a molecular weight of 286.35 g/mol .[1] The presence of both a bulky hydrophobic tert-butyl group and a polar sulfamoylcarbamate moiety suggests a varied solubility profile in organic solvents. Its structural components, particularly the benzylsulfamoyl group, indicate its potential as an enzyme inhibitor, making its characterization pertinent for medicinal chemistry applications.[1] Given that many benzylsulfamoyl derivatives exhibit a crystalline structure, it is anticipated that this compound is a solid at ambient temperatures.

Solubility in Organic Solvents

The solubility of a compound is a critical factor in its purification, reaction kinetics, and formulation. For tert-butyl N-(benzylsulfamoyl)carbamate, understanding its solubility in a range of organic solvents is paramount for its effective use in synthetic and pharmaceutical processes. Based on the general solubility of the parent compound, tert-butyl carbamate, which is soluble in solvents like methylene chloride, chloroform, and alcohols, and slightly soluble in petroleum ether, a starting point for solvent screening can be established.[2] However, the bulky and polar benzylsulfamoyl group will significantly influence this profile.

A systematic approach to determining the solubility of tert-butyl N-(benzylsulfamoyl)carbamate is recommended, employing standard methods such as the equilibrium solubility method.

Experimental Protocol: Equilibrium Solubility Determination

• Solvent Selection: A panel of representative organic solvents should be chosen, covering a range of polarities. Recommended solvents include, but are not limited to: methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, acetone, dichloromethane (DCM), tetrahydrofuran (THF), and toluene.

• Sample Preparation: Accurately weigh an excess amount of tert-butyl N-(benzylsulfamoyl)carbamate into vials containing a known volume of each selected solvent.

• Equilibration: The vials should be sealed and agitated at a constant temperature (e.g., 25 °C and 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. Visual inspection for the presence of undissolved solid should be performed.

• Sample Analysis: After equilibration, the suspensions are filtered (e.g., using a 0.45 µm PTFE syringe filter) to remove undissolved solid. The concentration of the dissolved compound in the clear filtrate is then determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Reporting: Solubility is reported in mg/mL or mol/L.

Table 1: Solubility of tert-butyl N-(benzylsulfamoyl)carbamate in Various Organic Solvents (Hypothetical Data)

Organic Solvent	Temperature (°C)	Solubility (mg/mL)
Methanol	25	Data to be determined
Ethanol	25	Data to be determined
Acetonitrile	25	Data to be determined
Ethyl Acetate	25	Data to be determined
Dichloromethane	25	Data to be determined
Tetrahydrofuran	25	Data to be determined
Toluene	25	Data to be determined
Acetone	25	Data to be determined

Stability in Organic Solvents

The chemical stability of tert-butyl N-(benzylsulfamoyl)carbamate in various organic solvents is a critical parameter that influences its storage, handling, and use in multi-step syntheses. Degradation of the compound can lead to impurities, reduced yield, and potential safety concerns. A forced degradation study is a common approach to identify potential degradation pathways and the intrinsic stability of a molecule.

Experimental Protocol: Forced Degradation Study

• Solution Preparation: Prepare solutions of tert-butyl N-(benzylsulfamoyl)carbamate in a selection of relevant organic solvents at a known concentration.

• Stress Conditions: Subject the solutions to various stress conditions to accelerate degradation. These conditions typically include:

  • Acidic Conditions: Addition of a small amount of a strong acid (e.g., HCl or H₂SO₄).

  • Basic Conditions: Addition of a small amount of a strong base (e.g., NaOH or KOH).

  • Oxidative Conditions: Addition of an oxidizing agent (e.g., H₂O₂).

  • Thermal Stress: Elevated temperatures (e.g., 40 °C, 60 °C).

  • Photolytic Stress: Exposure to UV and visible light.

• Time Points: Samples should be collected at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Sample Analysis: Analyze the samples using a stability-indicating HPLC method to separate the parent compound from any degradation products. The peak area of the parent compound is monitored over time to determine the extent of degradation. Mass spectrometry (MS) can be coupled with HPLC to identify the structure of the degradation products.

• Data Reporting: The results are typically presented as the percentage of the parent compound remaining at each time point under each stress condition.

Table 2: Stability of tert-butyl N-(benzylsulfamoyl)carbamate in a Representative Organic Solvent (e.g., Acetonitrile) under Forced Degradation Conditions (Hypothetical Data)

Stress Condition	Time (hours)	% Parent Compound Remaining	Major Degradation Products (m/z)
Control (25 °C)	48	Data to be determined	Data to be determined
0.1 M HCl (60 °C)	24	Data to be determined	Data to be determined
0.1 M NaOH (60 °C)	24	Data to be determined	Data to be determined
3% H₂O₂ (25 °C)	24	Data to be determined	Data to be determined
60 °C	48	Data to be determined	Data to be determined
Photolytic (UV/Vis)	48	Data to be determined	Data to be determined

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a new chemical entity such as tert-butyl N-(benzylsulfamoyl)carbamate.

Caption: Workflow for Physicochemical Characterization.

Conclusion

While specific, publicly available data on the solubility and stability of tert-butyl N-(benzylsulfamoyl)carbamate is limited, this guide provides a robust framework for its systematic evaluation. The outlined experimental protocols for equilibrium solubility and forced degradation studies are industry-standard methods that will yield the necessary data for its effective application in research and development. The provided templates for data presentation will ensure clarity and facilitate comparison across different experimental conditions. A thorough understanding of these physicochemical properties is indispensable for the successful progression of this and similar molecules from the laboratory to potential therapeutic applications.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 2. tert-Butyl carbamate | 4248-19-5 [chemicalbook.com]

An In-depth Technical Guide to the Potential Applications of Tert-butyl N-(benzylsulfamoyl)carbamate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl N-(benzylsulfamoyl)carbamate is a versatile bifunctional molecule that holds significant promise as a key intermediate in modern organic synthesis, particularly in the realms of medicinal chemistry and drug discovery. Its unique structural scaffold, incorporating a Boc-protected amine, a sulfonamide moiety, and a benzyl group, offers a rich platform for a variety of chemical transformations. This guide provides a comprehensive overview of its synthesis, potential applications, and detailed experimental protocols for its utilization in the synthesis of valuable organic compounds. The content herein is designed to equip researchers and professionals with the necessary knowledge to leverage the synthetic potential of this important building block.

Introduction

Carbamates and sulfonamides are prominent functional groups in a vast array of pharmaceuticals and biologically active molecules. The strategic combination of these functionalities within a single molecule, such as in tert-butyl N-(benzylsulfamoyl)carbamate, provides a powerful tool for the construction of complex molecular architectures. The tert-butoxycarbonyl (Boc) group serves as a readily cleavable protecting group for the nitrogen atom, allowing for sequential and controlled functionalization. The benzylsulfamoyl moiety introduces a key structural element found in many therapeutic agents, including protease inhibitors.[1] This guide will explore the synthesis of the title compound and its potential applications as a precursor to primary sulfonamides, in alkylation reactions, and in the synthesis of heterocyclic systems.

Synthesis of Tert-butyl N-(benzylsulfamoyl)carbamate

The most direct route to tert-butyl N-(benzylsulfamoyl)carbamate involves the reaction of tert-butyl carbamate with benzylsulfonyl chloride in the presence of a base.[1] Dichloromethane is a commonly employed solvent for this transformation due to its ability to dissolve the reactants effectively.[1] The reaction is typically performed at low temperatures to enhance yield and purity.[1]

Experimental Protocol: Synthesis of Tert-butyl N-(benzylsulfamoyl)carbamate

Materials:

• Tert-butyl carbamate

• Benzylsulfonyl chloride

• Triethylamine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Argon or Nitrogen gas

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and an argon inlet, add tert-butyl carbamate (1.0 eq).

• Dissolve the tert-butyl carbamate in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) to the solution.

• Slowly add a solution of benzylsulfonyl chloride (1.0 eq) in anhydrous dichloromethane to the reaction mixture dropwise over 30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired tert-butyl N-(benzylsulfamoyl)carbamate.

Diagram of the Synthetic Pathway

Caption: Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate.

Potential Applications in Organic Synthesis

The strategic placement of the Boc protecting group and the sulfonamide functionality makes tert-butyl N-(benzylsulfamoyl)carbamate a valuable precursor for a variety of synthetic transformations.

Synthesis of Primary Sulfonamides

The Boc group can be readily removed under acidic conditions to yield the corresponding primary sulfonamide. This deprotection is a crucial step in many synthetic sequences, as the resulting primary sulfonamide can be further functionalized or may itself be the target molecule. A variety of acidic reagents can be employed for this transformation, with trifluoroacetic acid (TFA) in dichloromethane being a common choice.

Diagram of N-Boc Deprotection

Caption: N-Boc deprotection to yield a primary sulfonamide.

Experimental Protocol: N-Deprotection of Tert-butyl N-(benzylsulfamoyl)carbamate

Materials:

• Tert-butyl N-(benzylsulfamoyl)carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve tert-butyl N-(benzylsulfamoyl)carbamate (1.0 eq) in dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (10 eq) dropwise to the stirred solution.

• Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture by the slow addition of saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude benzylsulfonamide, which can be further purified by recrystallization or column chromatography.

N-Alkylation of the Sulfonamide

Following the removal of the Boc group, the resulting primary sulfonamide can undergo N-alkylation to introduce a variety of substituents. This reaction is typically carried out in the presence of a base and an alkylating agent.

Table 1: Representative Yields for N-Alkylation of Related Sulfonamides

Sulfonamide Substrate	Alkylating Agent	Base	Solvent	Yield (%)
p-Toluenesulfonamide	Benzyl bromide	K₂CO₃	DMF	95
Benzenesulfonamide	Ethyl iodide	Cs₂CO₃	Acetonitrile	92
Methanesulfonamide	Propargyl bromide	K₂CO₃	Acetone	88

Note: Yields are based on analogous reactions reported in the literature and may vary for benzylsulfonamide.

Experimental Protocol: N-Alkylation of Benzylsulfonamide

Materials:

• Benzylsulfonamide

• Alkyl halide (e.g., methyl iodide)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a stirred suspension of potassium carbonate (1.5 eq) in anhydrous DMF, add benzylsulfonamide (1.0 eq).

• Add the alkyl halide (1.2 eq) to the mixture.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the N-alkylated benzylsulfonamide.

Precursor for Heterocyclic Synthesis

The bifunctional nature of tert-butyl N-(benzylsulfamoyl)carbamate makes it a potential precursor for the synthesis of various heterocyclic compounds. For instance, intramolecular cyclization reactions of appropriately substituted derivatives could lead to the formation of cyclic sulfonamides (sultams), which are important scaffolds in medicinal chemistry. While specific examples starting from the title compound are not prevalent, the reactivity of N-acyl sulfonamides in cyclization reactions is well-documented.

Diagram of a Potential Cyclization Pathway

Caption: A potential pathway to cyclic sulfonamides.

Spectroscopic Data

Table 2: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
tert-Butyl (9H)	~1.4	Singlet
Methylene (CH₂) (2H)	~4.3	Singlet
Aromatic (5H)	~7.3-7.5	Multiplet
N-H	Variable	Broad Singlet

Note: These are predicted values and may vary depending on the solvent and instrument used.

Conclusion

Tert-butyl N-(benzylsulfamoyl)carbamate is a synthetically valuable building block with significant potential in organic synthesis. Its straightforward preparation and the differential reactivity of its functional groups allow for its use as a precursor to primary sulfonamides, in N-alkylation reactions, and potentially in the construction of complex heterocyclic systems. The detailed protocols and conceptual frameworks provided in this guide are intended to facilitate the exploration of this versatile compound in the development of novel synthetic methodologies and the discovery of new therapeutic agents. Further research into the specific applications of this compound is warranted and is expected to uncover new and exciting avenues in organic and medicinal chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]

literature review of tert-butyl N-(benzylsulfamoyl)carbamate and its analogs

An In-depth Technical Guide to tert-butyl N-(benzylsulfamoyl)carbamate and its Analogs

Introduction

The carbamate functional group is a cornerstone in medicinal chemistry, valued for its proteolytic stability and its ability to act as both a hydrogen bond donor and acceptor.[1] When combined with a sulfamoyl moiety, it forms the sulfamoyl carbamate scaffold, a structure that has demonstrated a remarkable breadth of biological activities. This technical guide provides a comprehensive review of tert-butyl N-(benzylsulfamoyl)carbamate and its analogs, focusing on their synthesis, multifaceted therapeutic potential, and the structure-activity relationships that govern their efficacy. This document is intended for researchers, scientists, and professionals in drug development who are exploring this versatile class of compounds.

Synthesis Strategies

The synthesis of sulfamoyl carbamates, including tert-butyl N-(benzylsulfamoyl)carbamate and its derivatives, typically follows a few reliable synthetic routes. A prevalent method involves the reaction of amine hydrochloride salts with chlorosulfonyl isocyanate (CSI) in the presence of tert-butanol (tert-BuOH) and a base like triethylamine (Et₃N).[2] The tert-butoxycarbonyl (Boc) group can subsequently be removed using an acid such as trifluoroacetic acid (TFA) to yield the corresponding sulfamides.[2] Another common approach involves the reaction of an alcohol with triphosgene, followed by the addition of a sulfamoylphenyl amine.[3]

The general workflow for the synthesis starting from an amine is depicted below.

A general workflow for the synthesis of sulfamoyl carbamates.

Biological Activities and Therapeutic Potential

Analogs of tert-butyl N-(benzylsulfamoyl)carbamate have been investigated for a wide array of therapeutic applications, demonstrating potent inhibitory activity against various enzymes and cellular processes.

Carbonic Anhydrase Inhibition

Several sulfamoyl carbamate derivatives have shown potent inhibitory activity against various isoforms of human carbonic anhydrase (hCA).[4] Specifically, certain novel β-benzylphenethylamine-derived sulfamides act as effective inhibitors of the cytosolic isoforms hCA I and hCA II.[2] The tumor-associated isoforms, hCA IX and XII, which are overexpressed in hypoxic tumors and linked to poor prognosis, are also prominent targets.[4] For example, 2-phenylpropyl (N-(quinolin-8-yl)sulfamoyl)carbamate was identified as a potent hCA IX inhibitor.[4]

Cholinesterase Inhibition

Derivatives of this class have been identified as potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes critical in neurodegenerative diseases like Alzheimer's.[2] Certain sulfonamide-based carbamates exhibit high selectivity and nanomolar efficacy against BChE.[5] The mechanism involves the carbamylation of a key serine residue within the enzyme's active site, leading to pseudo-irreversible inhibition.[5] This prolonged, but not permanent, inhibition is a desirable characteristic for therapeutic agents.[5]

Carbamates act as pseudo-irreversible cholinesterase inhibitors.

Anticancer and Cytotoxic Activity

The sulfamoyl carbamate scaffold has been explored for its anticancer properties. Certain quinoline-based derivatives have demonstrated cytotoxic effects against human colorectal (HT-29), breast (MCF7), and prostate (PC3) adenocarcinoma cell lines.[4] The benzylsulfamoyl group can form strong interactions with the active sites of enzymes crucial for cancer cell proliferation, such as those involved in N-linked glycosylation.[6] Furthermore, benzenesulfonamide analogs have been identified as potential inhibitors of Tropomyosin receptor kinase A (TrkA), a target for glioblastoma (GBM) treatment.[7]

Anticonvulsant Activity

The carbamate moiety is present in several approved antiepileptic drugs (AEDs).[3] Recently, a class of (4-sulfamoylphenyl)carbamates has been reported as potent anticonvulsants. Notably, 3-methylpentyl(4-sulfamoylphenyl)carbamate (MSPC) showed significant efficacy in the maximal electroshock (MES) test in rats.[3]

Structure-Activity Relationship (SAR)

The biological activity of these compounds is highly dependent on their structural features. The sulfamoyl group is crucial for interacting with enzyme active sites, particularly the zinc ion in carbonic anhydrases, while the carbamate moiety often enhances binding affinity and metabolic stability.[6]

SAR for sulfamoyl carbamate analogs.

Quantitative Data Summary

The following tables summarize the quantitative data for various biological activities of tert-butyl N-(benzylsulfamoyl)carbamate analogs reported in the literature.

Table 1: Enzyme Inhibition Data

Compound Class	Target Enzyme	Inhibition Constant (Kᵢ / IC₅₀)	Reference
β-benzylphenethylamine sulfamides	hCA I	0.278 - 2.260 nM (Kᵢ)	[2]
β-benzylphenethylamine sulfamides	hCA II	0.187 - 1.478 nM (Kᵢ)	[2]
β-benzylphenethylamine sulfamides	AChE	0.127 - 2.452 nM (Kᵢ)	[2]
β-benzylphenethylamine sulfamides	BChE	0.494 - 1.790 nM (Kᵢ)	[2]
Quinoline-sulfamoyl carbamates	hCA IX	0.5 µM (Kᵢ) for compound 2m	[4]
Benzylsulfamoyl carbamates	BChE	4.33 - 8.52 µM (IC₅₀)	[5]

| Benzenesulfonamide analog (AL106) | TrkA (Anti-GBM) | 58.6 µM (IC₅₀) |[7] |

Table 2: In Vivo Efficacy and Pharmacokinetics

Compound	Test Model	Efficacy (ED₅₀)	Brain-to-Plasma Ratio	Reference
MSPC	Rat MES test (i.p.)	13 mg/kg	Not Reported	[3]
MSPC	Rat MES test (p.o.)	28 mg/kg	Not Reported	[3]

| Racemic-MBPC | Rat (i.p.) | Not Reported | 1.49 |[3] |

Experimental Protocols

General Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate[2]

• Dissolve the benzylamine hydrochloride salt in dichloromethane (DCM).

• Add triethylamine (Et₃N, excess) to the solution.

• In a separate flask, prepare a solution of chlorosulfonyl isocyanate (CSI) and tert-butanol in DCM.

• Slowly add the CSI/tert-butanol solution to the amine solution at room temperature and stir for several hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the final tert-butyl N-(benzylsulfamoyl)carbamate.

Cholinesterase Inhibition Assay (Ellman's Method)

• Prepare solutions of the test compound at various concentrations.

• In a 96-well plate, add phosphate buffer (pH 8.0), a solution of 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB), and the test compound solution.

• Add the enzyme solution (AChE or BChE) and incubate for 15 minutes at 37°C.

• Initiate the reaction by adding the substrate (acetylthiocholine iodide or butyrylthiocholine iodide).

• Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Maximal Electroshock (MES) Seizure Test[3]

• Administer the test compound to rats via intraperitoneal (i.p.) or oral (p.o.) routes.

• After a predetermined time (e.g., 30 minutes for i.p.), apply an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 s) via corneal electrodes.

• Observe the animals for the presence or absence of a tonic hind limb extension seizure.

• Abolition of the tonic extensor component is defined as protection.

• Test multiple dose groups to determine the median effective dose (ED₅₀) at which 50% of the animals are protected.

Conclusion

The tert-butyl N-(benzylsulfamoyl)carbamate scaffold and its analogs represent a highly versatile and promising class of compounds in drug discovery. They have demonstrated potent, and in some cases, highly selective activity against a range of important therapeutic targets, including carbonic anhydrases, cholinesterases, and receptor tyrosine kinases. The synthetic accessibility of these compounds, coupled with the clear structure-activity relationships emerging from recent studies, provides a solid foundation for the rational design of new therapeutic agents. Future research should focus on optimizing the pharmacokinetic properties of these analogs to improve their drug-like characteristics and on further exploring their potential in oncology, neurodegenerative disorders, and epilepsy.

References

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The synthesis of novel sulfamides derived from β-benzylphenethylamines as acetylcholinesterase, butyrylcholinesterase and carbonic anhydrase enzymes inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinoline-sulfamoyl carbamates/sulfamide derivatives: Synthesis, cytotoxicity, carbonic anhydrase activity, and molecular modelling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 7. Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of Tert-Butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate is a key intermediate in the synthesis of various pharmaceutical compounds. As with any active chemical reagent, a thorough understanding of its hazard profile and the implementation of rigorous safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of research. This in-depth technical guide provides a comprehensive overview of the safety and handling precautions for tert-butyl N-(benzylsulfamoyl)carbamate, compiled from available safety data sheets and best laboratory practices.

Hazard Identification and Classification

Tert-butyl N-(benzylsulfamoyl)carbamate is classified as harmful. The primary routes of exposure are ingestion, skin contact, and inhalation. Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the following hazard classifications apply.

Table 1: GHS Hazard Classification

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	4		Warning	H302: Harmful if swallowed
Acute Toxicity, Dermal	4		Warning	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	4		Warning	H332: Harmful if inhaled

Note: The GHS pictogram is the exclamation mark (GHS07).

Toxicological Information

The carbamate functional group, present in this compound, is known to exhibit toxicity through the reversible inhibition of acetylcholinesterase (AChE).[1] AChE is a critical enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses, which can result in overstimulation of the nervous system.[1]

Mechanism of Toxicity: Acetylcholinesterase Inhibition

The general mechanism of carbamate toxicity involves the carbamylation of the serine hydroxyl group in the active site of acetylcholinesterase. This process is typically reversible, with the carbamylated enzyme being more stable than the acetylated enzyme formed during normal acetylcholine hydrolysis. The slower rate of decarbamylation leads to a temporary inactivation of the enzyme.

Caption: Mechanism of reversible acetylcholinesterase inhibition by carbamates.

Experimental Protocols and Handling Precautions

Given the hazardous nature of tert-butyl N-(benzylsulfamoyl)carbamate, strict adherence to safety protocols is mandatory. The following procedures are based on best practices for handling powdered chemical reagents.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is the first line of defense.

Table 2: Recommended Personal Protective Equipment

Equipment	Specification	Purpose
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents dermal absorption.
Eye Protection	Safety glasses with side shields or chemical safety goggles.	Protects eyes from dust particles.
Skin and Body Protection	Laboratory coat.	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	Prevents inhalation of airborne powder.

Weighing and Handling Protocol for Powdered Compound

Due to the risk of aerosolization, special care must be taken when weighing and handling the solid form of this compound.[2][3][4]

References

• 1. Carbamate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. safety.pitt.edu [safety.pitt.edu]
• 3. ehs.wisc.edu [ehs.wisc.edu]
• 4. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

Protocols & Analytical Methods

Application Notes: Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate

Compound: tert-butyl N-(benzylsulfamoyl)carbamate CAS Number: 147000-78-0[1] Molecular Formula: C₁₂H₁₈N₂O₄S[1] Molecular Weight: 286.35 g/mol [1]

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate is a key chemical intermediate characterized by a sulfonamide core, a benzyl group, and a tert-butoxycarbonyl (Boc) protecting group.[2] Such structures are valuable in medicinal chemistry and drug development, often serving as building blocks for synthesizing more complex bioactive molecules, including protease inhibitors and various pharmaceuticals.[2] The Boc group provides a stable yet readily cleavable protection for the sulfamoyl nitrogen, making it suitable for multi-step organic synthesis. It is generally stable under basic and nucleophilic conditions but can be removed under mild acidic conditions.[3][4]

Applications in Research

This compound serves several roles in scientific research:

• Organic Synthesis: It is primarily used as an intermediate in the synthesis of diverse organic compounds.[2]

• Medicinal Chemistry: The sulfamoyl carbamate moiety is a feature in the design of enzyme inhibitors and other therapeutic agents.[2]

• Protecting Group Chemistry: It is an example of a Boc-protected sulfonamide, a common motif in the synthesis of complex molecules where selective N-protection is required.[5]

Safety and Handling

Warning: This compound is classified as harmful.[1] Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn at all times. All procedures should be conducted inside a certified chemical fume hood.

Hazard Identification:

• Pictogram: GHS07 (Warning)[1]

• Hazard Statements:

  • H302: Harmful if swallowed[1]

  • H312: Harmful in contact with skin[1]

  • H332: Harmful if inhaled[1]

• Precautionary Statements:

  • P261: Avoid breathing dust.[1]

  • P271: Use only outdoors or in a well-ventilated area.[1]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1]

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

Refer to the Safety Data Sheet (SDS) for complete information before handling.[1][6]

Experimental Protocol: Two-Step Synthesis

This protocol outlines a two-step synthesis starting from benzylamine. The first step is the synthesis of the precursor, benzylsulfamide, followed by its N-Boc protection to yield the final product.

Step 1: Synthesis of Benzylsulfamide

This procedure is based on the general synthesis of sulfamides from amines. Benzylamine is reacted with sulfamoyl chloride in the presence of a base to neutralize the HCl byproduct.

Materials and Reagents:

• Benzylamine

• Sulfamoyl chloride

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1M aq.)

• Saturated sodium bicarbonate solution (aq.)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Set up a round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen or argon atmosphere.

• Dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane and cool the solution to 0 °C in an ice bath.

• Dissolve sulfamoyl chloride (1.1 eq) in anhydrous dichloromethane and add it to the dropping funnel.

• Add the sulfamoyl chloride solution dropwise to the stirred benzylamine solution at 0 °C over 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain crude benzylsulfamide.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate

This step involves the N-Boc protection of the synthesized benzylsulfamide using di-tert-butyl dicarbonate ((Boc)₂O).[3]

Materials and Reagents:

• Benzylsulfamide (from Step 1)

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP), catalytic amount

• Sodium hydroxide (NaOH) or Sodium hydride (NaH) (See Note)

• Tetrahydrofuran (THF) or Acetone/Water solvent system[3]

• Ethyl acetate

• Saturated ammonium chloride solution (aq.)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve benzylsulfamide (1.0 eq) in the chosen solvent (e.g., THF).

• Add the base. If using NaH (1.1 eq), add it portion-wise at 0 °C and stir for 30 minutes until hydrogen evolution ceases.[5] If using an aqueous system, a base like NaOH may be used.[3] A catalytic amount of DMAP can also be added.

• Add di-tert-butyl dicarbonate ((Boc)₂O) (1.2 eq) to the mixture.

• Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by TLC.

• Upon completion, if using an organic solvent like THF, carefully quench the reaction with saturated NH₄Cl solution (especially if NaH was used).

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to afford pure tert-butyl N-(benzylsulfamoyl)carbamate.

Data Summary

The following tables summarize the key reagents and product characteristics.

Table 1: Reagents for Synthesis

Step	Reagent	Role	Molar Eq.
1	Benzylamine	Starting Material	1.0
1	Sulfamoyl chloride	Sulfamoylating Agent	1.1
1	Triethylamine	Base	1.2
1	Dichloromethane	Solvent	-
2	Benzylsulfamide	Starting Material	1.0
2	Di-tert-butyl dicarbonate	Boc-Protecting Agent	1.2
2	DMAP / Base (e.g., NaH)	Catalyst / Base	cat. / 1.1

| 2 | Tetrahydrofuran | Solvent | - |

Table 2: Product Characterization

Property	Value	Reference
Appearance	Solid	[1]
Melting Point	106 - 108 °C	[1]
Purity (Typical)	>95%	[1]

| IUPAC Name | tert-butyl N-(benzylsulfamoyl)carbamate |[2] |

Visualized Workflow

The diagrams below illustrate the synthetic pathway and the general experimental workflow.

Caption: Two-step synthesis of the target compound.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 [sigmaaldrich.com]
• 2. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 3. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. synarchive.com [synarchive.com]
• 6. fishersci.com [fishersci.com]

Application Notes and Protocols: Tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate is a valuable chemical intermediate, particularly in the fields of medicinal chemistry and drug development.[1] Its structure, incorporating both a sulfonamide and a Boc-protected amine, makes it a versatile building block for the synthesis of complex bioactive molecules, including enzyme inhibitors.[1][2] The tert-butyloxycarbonyl (Boc) group serves as a common acid-labile protecting group for amines, allowing for selective reactions at other sites of a molecule.[3][4] This document provides detailed application notes and protocols for the use of tert-butyl N-(benzylsulfamoyl)carbamate as a protecting group and synthetic intermediate.

Data Presentation

Table 1: General Reaction Conditions for Boc-Protection of Amines

Amine Substrate	Reagent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary/Secondary Amine	Di-tert-butyl dicarbonate (Boc)₂O	DMAP	Acetonitrile	Room Temp	2-4	>90
Primary/Secondary Amine	Di-tert-butyl dicarbonate (Boc)₂O	NaOH	Water/THF	0 - Room Temp	1-3	>90
Primary/Secondary Amine	Di-tert-butyl dicarbonate (Boc)₂O	NaHCO₃	Chloroform/Water	Reflux	1.5	High

Note: This table represents general conditions for Boc protection and may require optimization for specific substrates.

Table 2: Common Deprotection Conditions for Boc-Protected Amines

Reagent	Solvent	Temperature (°C)	Time	Notes
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	Room Temp	0.5 - 2 h	Common and efficient, but harsh.
Hydrochloric Acid (HCl)	Methanol or Dioxane	Room Temp	1 - 4 h	Milder than TFA.
Oxalyl Chloride	Methanol	Room Temp	1 - 4 h	Mild conditions with good to excellent yields.[5][6]
Zinc Bromide (ZnBr₂)	Dichloromethane (DCM)	Room Temp	12 - 24 h	Useful for compounds sensitive to strong acids.[7][8]
Aqueous Phosphoric Acid	-	Room Temp	-	Environmentally benign and selective.[9]

Experimental Protocols

Protocol 1: Proposed Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate

This protocol is based on analogous syntheses of related sulfonamide-containing carbamates.

Materials:

• Benzylsulfonamide

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-Dimethylaminopyridine (DMAP)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of benzylsulfonamide (1 equivalent) in anhydrous acetonitrile, add di-tert-butyl dicarbonate (1.1 equivalents) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equivalents).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., using a hexane-ethyl acetate gradient) to afford tert-butyl N-(benzylsulfamoyl)carbamate.

Protocol 2: General Procedure for Deprotection of a Boc-Protected Sulfonamide

This protocol describes the removal of the Boc group to liberate the free sulfonamide amine.

Materials:

• Boc-protected sulfonamide (e.g., a derivative synthesized using tert-butyl N-(benzylsulfamoyl)carbamate)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected sulfonamide (1 equivalent) in dichloromethane.

• Add trifluoroacetic acid (5-10 equivalents) dropwise to the solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the deprotection by TLC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the deprotected sulfonamide. Further purification may be performed by crystallization or column chromatography if necessary.

Visualizations

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 2. (2S,3R)-tert-Butyl N-[4-(N-benzyl-4-fluoro-benzene-sulfonamido)-3-hy-droxy-1-phenyl-butan-2-yl]carbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Amine Protection / Deprotection [fishersci.co.uk]
• 9. tert-Butyl Esters [organic-chemistry.org]

Application Notes and Protocols: Tert-butyl N-(benzylsulfamoyl)carbamate in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

While not a conventional reagent in standard peptide synthesis catalogs, tert-butyl N-(benzylsulfamoyl)carbamate represents a potentially valuable building block for introducing sulfamoyl functionalities into peptides. This document outlines a hypothetical application of this compound, specifically for the protection of a sulfamoyl group during solid-phase peptide synthesis (SPPS). The protocols provided are based on established principles of peptide chemistry and are intended as a guide for researchers exploring the incorporation of novel sulfonamide-containing moieties into peptide structures.

Introduction

Sulfonamides are a critical functional group in medicinal chemistry, known for their diverse biological activities. Their incorporation into peptides can modulate pharmacokinetic properties, enhance binding affinity, and introduce novel structural motifs. However, the secondary sulfonamide nitrogen (N-H) is nucleophilic and acidic, necessitating protection during the iterative steps of peptide synthesis to prevent unwanted side reactions.

Tert-butyl N-(benzylsulfamoyl)carbamate can be envisioned as a pre-formed protecting group cassette for a sulfamoyl group. In this construct, the tert-butoxycarbonyl (Boc) group provides temporary, acid-labile protection to the sulfonamide nitrogen, while the benzyl group offers more robust, permanent protection that can be removed under different conditions. This dual protection strategy allows for orthogonal deprotection schemes, which are highly desirable in complex peptide synthesis.

Hypothetical Application: Protection of a Sulfonamide Moiety

The primary hypothetical application of tert-butyl N-(benzylsulfamoyl)carbamate is as a protecting group for a sulfamoyl-containing amino acid or building block intended for use in solid-phase peptide synthesis (SPPS). The N-Boc-N-benzylsulfamoyl group would mask the reactivity of the sulfonamide nitrogen during peptide chain elongation.

Logical Workflow for Application

Application Note & Protocol: Experimental Procedures for the Deprotection of tert-Butyl N-(benzylsulfamoyl)carbamate

Audience: Researchers, scientists, and drug development professionals.

Abstract: The tert-butyloxycarbonyl (Boc) group is a widely utilized amine-protecting group in organic synthesis due to its stability under various conditions and its susceptibility to cleavage under acidic conditions.[1][2] This document provides detailed protocols for the deprotection of tert-butyl N-(benzylsulfamoyl)carbamate to yield benzylsulfamide. The primary method described utilizes trifluoroacetic acid (TFA), a standard and highly effective reagent for Boc removal.[3][4] Alternative, milder procedures are also presented for substrates that may be sensitive to strong acids, including methods using phosphoric acid and oxalyl chloride.[5][6] This note includes a summary of reaction conditions, detailed step-by-step protocols, and a general workflow for the experimental process.

Reaction Principle and Mechanism

The deprotection of a Boc-protected amine is an acid-catalyzed hydrolysis of the carbamate.[1] The mechanism involves the protonation of the carbamate's carbonyl oxygen by a strong acid. This is followed by the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate. The tert-butyl cation typically eliminates a proton to form isobutylene gas, while the carbamic acid rapidly decarboxylates to yield the free amine and carbon dioxide.[7]

References

• 1. Amine Protection / Deprotection [fishersci.co.uk]
• 2. uknowledge.uky.edu [uknowledge.uky.edu]
• 3. Boc Deprotection - TFA [commonorganicchemistry.com]
• 4. scribd.com [scribd.com]
• 5. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols: Purification of Tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the purification of tert-butyl N-(benzylsulfamoyl)carbamate, a key intermediate in the synthesis of various bioactive molecules. The following methods, including column chromatography and recrystallization, are designed to achieve high purity (≥95%).

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate is a sulfonamide-containing carbamate derivative. Its purity is crucial for the successful synthesis of downstream target molecules in medicinal chemistry, particularly for protease inhibitors. This guide offers standardized procedures to effectively remove impurities from the crude product.

Physicochemical Data

Proper characterization of the purified compound is essential. The following table summarizes key physicochemical data for tert-butyl N-(benzylsulfamoyl)carbamate.

Parameter	Value	Source
Melting Point	152-160 °C	[1]
Appearance	White to off-white solid	General observation
Molecular Formula	C₁₂H₁₈N₂O₄S	Derived from structure
Molecular Weight	286.35 g/mol	Derived from structure

Note: The melting point may vary depending on the crystalline form (polymorphism)[1]. Differential Scanning Calorimetry (DSC) is recommended for detailed analysis.

Purification Protocols

Two primary methods for the purification of tert-butyl N-(benzylsulfamoyl)carbamate are column chromatography and recrystallization. The choice of method will depend on the nature and quantity of impurities, as well as the desired final purity.

Protocol 1: Column Chromatography

This method is effective for separating the target compound from a mixture of impurities with different polarities.

Materials:

• Crude tert-butyl N-(benzylsulfamoyl)carbamate

• Silica gel (230-400 mesh)

• Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• Glass column

• Collection tubes

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Rotary evaporator

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane and carefully pack the column, avoiding air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or a 1:1 mixture of hexane and ethyl acetate. Adsorb this solution onto a small amount of silica gel and dry it. Carefully load the dried silica onto the top of the packed column.

• Elution: Begin elution with a non-polar solvent system, such as 9:1 hexane/ethyl acetate.

• Gradient Elution: Gradually increase the polarity of the eluent. A common gradient is from 9:1 to 1:1 hexane/ethyl acetate. The exact gradient may need to be optimized based on TLC analysis of the crude mixture.

• Fraction Collection: Collect fractions and monitor the separation using TLC. The target compound should be visualized under a UV lamp.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Figure 1. Workflow for Column Chromatography Purification.

Protocol 2: Recrystallization

Recrystallization is a technique used to purify a solid compound by dissolving it in a hot solvent and then allowing it to cool, whereupon the compound crystallizes out, leaving impurities in the solution.

Materials:

• Crude tert-butyl N-(benzylsulfamoyl)carbamate

• Ethanol

• Deionized water

• Erlenmeyer flask

• Heating plate

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot ethanol to dissolve it completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add hot deionized water to the hot ethanol solution until the solution becomes slightly turbid. Then, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Allow the flask to cool slowly to room temperature. The product will start to crystallize. For maximum yield, place the flask in an ice bath for 30 minutes to an hour.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.

Figure 2. Workflow for Recrystallization Purification.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

Technique	Expected Outcome for Pure Product
Thin Layer Chromatography (TLC)	A single spot.
Melting Point	A sharp melting point range consistent with the literature value (e.g., 158-160 °C)[1].
¹H NMR Spectroscopy	Spectrum consistent with the structure of tert-butyl N-(benzylsulfamoyl)carbamate, with minimal or no peaks corresponding to impurities.
High-Performance Liquid Chromatography (HPLC)	A single major peak corresponding to the product, with purity typically ≥95%.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Recovery from Column Chromatography	Product is too soluble in the eluent.	Use a less polar solvent system.
Product is strongly adsorbed to the silica.	Use a more polar solvent system.
Oiling out during Recrystallization	The solvent is a poor choice, or the solution is cooling too quickly.	Use a different solvent system. Ensure slow cooling.
No Crystal Formation	Solution is not saturated.	Evaporate some of the solvent. Scratch the inside of the flask with a glass rod. Add a seed crystal.
Broad Melting Point Range	The product is still impure or contains residual solvent.	Repeat the purification step. Ensure the product is thoroughly dried.

Conclusion

The protocols described in this application note provide robust methods for the purification of tert-butyl N-(benzylsulfamoyl)carbamate. For optimal results, it is recommended to first perform column chromatography to remove the bulk of the impurities, followed by recrystallization to obtain a highly pure, crystalline product. The purity of the final compound should always be verified by appropriate analytical methods.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]

Synthetic Routes to Derivatives of tert-butyl N-(benzylsulfamoyl)carbamate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of derivatives of tert-butyl N-(benzylsulfamoyl)carbamate. These compounds are valuable intermediates in medicinal chemistry, often utilized in the development of various therapeutic agents. The following sections outline the primary synthetic strategies, present detailed experimental procedures, and offer quantitative data for key reactions.

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate and its derivatives are key building blocks in organic synthesis. The presence of the Boc-protected amine, the sulfamoyl group, and the variable benzyl moiety allows for diverse chemical modifications, making them versatile precursors for the synthesis of complex molecules, including protease inhibitors and other bioactive compounds.[1] This document details the most common and effective synthetic routes for the preparation of these important intermediates.

Synthetic Strategies

Two primary retrosynthetic pathways are commonly employed for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate derivatives.

Route 1: Two-Step, One-Pot Synthesis via Chlorosulfonyl Isocyanate

This is a widely adopted and efficient method that proceeds through an in-situ generated tert-butyl N-(chlorosulfonyl)carbamate intermediate. The synthesis begins with the reaction of chlorosulfonyl isocyanate (CSI) with tert-butanol, followed by the addition of a substituted benzylamine to yield the final product. This method is advantageous due to its operational simplicity and generally good yields.[2]

Route 2: Sulfamoylation of tert-Butyl Carbamate

An alternative approach involves the preparation of a substituted benzylsulfamoyl chloride, which is then reacted with tert-butyl carbamate in the presence of a base. This method allows for the independent synthesis and purification of the sulfamoyl chloride intermediate, which can be beneficial when working with sensitive or valuable benzylamines.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthetic routes.

Caption: General workflow for the one-pot synthesis of tert-butyl N-(benzylsulfamoyl)carbamate derivatives.

Caption: Workflow for the synthesis via a benzylsulfamoyl chloride intermediate.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl N-(benzylsulfamoyl)carbamate via Chlorosulfonyl Isocyanate

This protocol is adapted from the general procedure for the synthesis of N-Boc-sulfamides.[2]

Materials:

• Chlorosulfonyl isocyanate (CSI)

• tert-Butanol

• Benzylamine (or substituted benzylamine)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of tert-butanol (1.0 eq) in anhydrous dichloromethane (0.2 M) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add chlorosulfonyl isocyanate (1.0 eq) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour.

• In a separate flask, prepare a solution of the desired benzylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous dichloromethane.

• Add the benzylamine solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl N-(benzylsulfamoyl)carbamate derivative.

Table 1: Representative Reaction Parameters and Yields for Protocol 1

Benzylamine Derivative	Reaction Time (h)	Solvent	Purification Method	Yield (%)
Benzylamine	16	Dichloromethane	Column Chromatography	75-85
4-Methoxybenzylamine	18	Dichloromethane	Column Chromatography	80-90
4-Chlorobenzylamine	18	Dichloromethane	Column Chromatography	70-80

Note: Yields are indicative and may vary based on the specific substrate and reaction scale.

Protocol 2: Synthesis of tert-Butyl N-(benzylsulfamoyl)carbamate via Benzylsulfamoyl Chloride

This protocol is a conceptual adaptation based on general sulfonamide synthesis.

Step 2a: Synthesis of Benzylsulfamoyl Chloride

Materials:

• Benzylamine (or substituted benzylamine)

• Sulfuryl chloride (SO₂Cl₂)

• Pyridine or another suitable base

• Anhydrous diethyl ether or dichloromethane

Procedure:

• Dissolve the benzylamine (1.0 eq) in anhydrous diethyl ether in a flask cooled to 0 °C under an inert atmosphere.

• Add pyridine (1.1 eq) to the solution.

• Slowly add a solution of sulfuryl chloride (1.05 eq) in anhydrous diethyl ether dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours.

• Filter the reaction mixture to remove the pyridinium hydrochloride salt.

• Concentrate the filtrate under reduced pressure to obtain the crude benzylsulfamoyl chloride, which may be used in the next step without further purification.

Step 2b: Reaction of Benzylsulfamoyl Chloride with tert-Butyl Carbamate

Materials:

• Benzylsulfamoyl chloride (from Step 2a)

• tert-Butyl carbamate

• Sodium hydride (NaH) or other suitable base

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

Procedure:

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, add a solution of tert-butyl carbamate (1.1 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the mixture back to 0 °C and add a solution of the crude benzylsulfamoyl chloride (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired product.

Table 2: Representative Reaction Parameters and Yields for Protocol 2

Benzylamine Derivative	Base for Step 2b	Solvent for Step 2b	Overall Yield (%)
Benzylamine	NaH	THF	60-70
4-Fluorobenzylamine	NaH	THF	55-65
2,4-Dichlorobenzylamine	K₂CO₃	DMF	50-60

Note: Yields are indicative and may vary based on the specific substrate and reaction scale.

Conclusion

The synthetic routes and detailed protocols provided herein offer reliable methods for the preparation of a range of tert-butyl N-(benzylsulfamoyl)carbamate derivatives. The choice between the one-pot synthesis via chlorosulfonyl isocyanate and the two-step approach through a benzylsulfamoyl chloride intermediate will depend on the specific substrate, desired purity, and available starting materials. These application notes serve as a comprehensive guide for researchers in the field of medicinal chemistry and drug development, facilitating the synthesis of these valuable molecular scaffolds.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Tert-Butyl N-(benzylsulfamoyl)carbamate

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate. It is intended for researchers, scientists, and professionals in drug development to help improve reaction yields and troubleshoot common issues encountered during the synthesis.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate in a question-and-answer format.

Question 1: My reaction is showing low or no conversion of the starting benzylsulfonamide. What are the possible causes and solutions?

Answer:

Low or no conversion is a common issue that can stem from several factors:

• Insufficiently Activated Electrophile: Di-tert-butyl dicarbonate (Boc₂O) may not be electrophilic enough to react with the weakly nucleophilic sulfonamide nitrogen.

  • Solution: The addition of a catalyst can activate the Boc anhydride. 4-Dimethylaminopyridine (DMAP) is commonly used for this purpose.[1]

• Inactive Starting Material: The benzylsulfonamide may be of poor quality or contain impurities that inhibit the reaction.

  • Solution: Ensure the purity of the starting material. Recrystallization or purification by column chromatography may be necessary.

• Inappropriate Base: The choice and amount of base are critical. An inadequate amount of a weak base may not be sufficient to deprotonate the sulfonamide, while a very strong base can lead to side reactions.

  • Solution: Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are commonly used bases for this type of reaction.[2][3] Ensure at least a stoichiometric amount of base is used.

• Low Reaction Temperature: The reaction may be too slow at room temperature.

  • Solution: Gently heating the reaction mixture (e.g., to 40-50 °C) can increase the reaction rate. However, monitor for potential side reactions at higher temperatures.

Question 2: I am observing multiple spots on my TLC, indicating the formation of byproducts. What are the likely side reactions and how can I minimize them?

Answer:

The formation of byproducts is a frequent challenge. Common side reactions include:

• Formation of Isocyanate and Urea Derivatives: In the presence of a catalyst like DMAP, primary amines can sometimes form isocyanates, which can then react with other amines to form ureas.[1]

  • Solution: Control the reaction temperature, keeping it as low as feasible while still achieving a reasonable reaction rate. Adding the Boc anhydride slowly to the reaction mixture can also help to minimize the formation of these byproducts.

• Double Boc-protection: Although less common with sulfonamides due to their lower nucleophilicity, it is possible to get a di-Boc protected product.

  • Solution: Use a stoichiometric amount of Boc anhydride. Avoid a large excess of the protecting group.

• Hydrolysis of the Product: The tert-butyl N-(benzylsulfamoyl)carbamate is sensitive to strong acids and can be cleaved back to the starting sulfonamide.

  • Solution: Ensure anhydrous reaction conditions and avoid acidic workup procedures.[4]

Question 3: I am having difficulty purifying the final product. What are the recommended purification methods?

Answer:

Purification can be challenging due to the similar polarities of the product and some of the byproducts.

• Column Chromatography: This is the most effective method for purifying tert-butyl N-(benzylsulfamoyl)carbamate.

  • Recommended Conditions: Use silica gel as the stationary phase with a gradient of ethyl acetate in hexane as the eluent.

• Recrystallization: If the product is obtained as a solid and is relatively pure after chromatography, recrystallization can be used to achieve higher purity.

  • Recommended Solvents: A mixture of ethanol and water, or hexane and ethyl acetate can be effective for recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the N-Boc protection of a sulfonamide?

A1: The reaction proceeds via a nucleophilic acyl substitution. The sulfonamide nitrogen, activated by a base, acts as a nucleophile and attacks one of the carbonyl carbons of the di-tert-butyl dicarbonate. This is often facilitated by a catalyst like DMAP, which forms a more reactive intermediate with the Boc anhydride. The tetrahedral intermediate then collapses, eliminating a tert-butoxide and carbon dioxide, to form the N-Boc protected sulfonamide.[2][5]

Q2: What are the optimal reaction conditions for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate?

A2: While the optimal conditions can vary, a general starting point is the reaction of benzylsulfonamide with di-tert-butyl dicarbonate in the presence of a base like triethylamine and a catalytic amount of DMAP in an aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) at room temperature.[2] For a more detailed protocol, refer to the experimental section below.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most convenient method to monitor the reaction progress. Use a suitable solvent system (e.g., 30% ethyl acetate in hexane) to clearly separate the starting material, product, and any byproducts. The spots can be visualized under UV light or by staining with an appropriate reagent like potassium permanganate.

Q4: Is the tert-butyl N-(benzylsulfamoyl)carbamate stable? What are the storage recommendations?

A4: The product is generally stable under neutral and basic conditions but is sensitive to acid, which will cleave the Boc group.[4] It should be stored in a cool, dry place, away from strong acids.

Data Presentation

Table 1: General Conditions for N-Boc Protection of Amines and Sulfonamides

Starting Material	Reagents	Solvent	Catalyst	Temp. (°C)	Time (h)	Yield (%)	Reference
Various Amines	Boc₂O, TEA	THF	None	RT	2-4	>90	[2]
Various Amines	Boc₂O	Water/Acetone	None	RT	0.5-2	>95	[6]
Various Amines	Boc₂O	Glycerol	None	50	0.5-1	>92	[7]
Benzylsulfonamide	CSI, t-BuOH, Benzylamine	Not specified	Not specified	Not specified	Not specified	Not specified	[8]

Experimental Protocols

Protocol 1: General Procedure for the N-Boc Protection of Benzylsulfonamide

This protocol is a generalized procedure based on standard methods for the N-Boc protection of amines and sulfonamides.[2][3]

• To a solution of benzylsulfonamide (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M), add triethylamine (1.5 eq).

• Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• To this mixture, add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) in THF dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of tert-butyl N-(benzylsulfamoyl)carbamate.

References

• 1. The synergistic effect of di-tert-butyl dicarbonate_Chemicalbook [chemicalbook.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 5. nbinno.com [nbinno.com]
• 6. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]

Technical Support Center: Synthesis of tert-Butyl N-(benzylsulfamoyl)carbamate

Welcome to the technical support center for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate?

A1: The synthesis typically involves the reaction of tert-butyl carbamate with benzylsulfonyl chloride in the presence of a base. The base is crucial for neutralizing the hydrochloric acid (HCl) generated during the reaction.

Caption: General reaction scheme for the synthesis.

Q2: What are the most common side reactions to be aware of?

A2: Several side reactions can occur, leading to impurities and reduced yields. The most prevalent include:

• Hydrolysis of Benzylsulfonyl Chloride: Benzylsulfonyl chloride can react with any moisture present to form benzylsulfonic acid.

• Formation of N,N-bis(benzylsulfonyl)amine: The product can react further with another molecule of benzylsulfonyl chloride, particularly if an excess of the sulfonyl chloride is used or if the reaction temperature is too high.

• Cleavage of the Boc Protecting Group: The tert-butoxycarbonyl (Boc) group is sensitive to acidic conditions. If the base is not efficient in neutralizing the HCl byproduct, the Boc group can be cleaved.

• Formation of Diphenyl Sulfone: This can be a byproduct from the synthesis of the starting material, benzylsulfonyl chloride, and may be present as an impurity.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. A suitable mobile phase, such as a mixture of hexane and ethyl acetate, can be used to separate the starting materials, product, and major byproducts. The spots can be visualized under UV light or by using a suitable staining agent.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and provides potential solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Inactive Reagents: Starting materials may have degraded. 2. Insufficient Base: Incomplete neutralization of HCl can halt the reaction. 3. Reaction Temperature Too Low: The reaction rate may be too slow. 4. Moisture Contamination: Leads to hydrolysis of benzylsulfonyl chloride.	1. Use fresh, high-purity tert-butyl carbamate and benzylsulfonyl chloride. 2. Use at least a stoichiometric amount of a suitable base (e.g., triethylamine, pyridine). 3. Gradually increase the reaction temperature while monitoring by TLC. 4. Ensure all glassware is oven-dried and use anhydrous solvents.
Presence of Multiple Spots on TLC (Impure Product)	1. Side Reactions: As listed in the FAQs, hydrolysis, double sulfonylation, or Boc deprotection may have occurred. 2. Excess Benzylsulfonyl Chloride: Unreacted starting material remains. 3. Reaction Temperature Too High: Promotes the formation of byproducts.	1. Control reaction conditions carefully (temperature, stoichiometry). 2. Use a slight excess of tert-butyl carbamate relative to benzylsulfonyl chloride. 3. Maintain a low to moderate reaction temperature (e.g., 0 °C to room temperature).
Product is Difficult to Purify	1. Co-elution of Impurities: Byproducts may have similar polarity to the desired product. 2. Product Instability: The product may be degrading on the silica gel column.	1. Optimize the column chromatography conditions (e.g., gradient elution, different solvent systems). 2. Consider alternative purification methods such as recrystallization. 3. Neutralize the silica gel with a small amount of triethylamine in the eluent to prevent degradation of the acid-sensitive product.
Boc Group Cleavage Detected	1. Insufficient Base: Inadequate neutralization of HCl leads to an acidic environment. 2. Acidic Workup: Using acidic conditions during the workup can remove the Boc group.	1. Ensure at least one equivalent of base is used. Consider using a stronger, non-nucleophilic base. 2. Perform an aqueous workup under neutral or slightly basic conditions.

Experimental Protocols

A detailed experimental protocol is crucial for a successful synthesis. Below is a representative procedure.

Synthesis of tert-Butyl N-(benzylsulfamoyl)carbamate

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add tert-butyl carbamate (1.0 equivalent) and anhydrous dichloromethane (DCM).

• Addition of Base: Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Addition of Benzylsulfonyl Chloride: Dissolve benzylsulfonyl chloride (1.05 equivalents) in anhydrous DCM and add it dropwise to the cooled reaction mixture via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Workup:

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Caption: A logical troubleshooting workflow for the synthesis.

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes. Actual results may vary depending on the specific experimental setup and reagent quality.

Parameter	Condition	Expected Yield	Purity (after purification)	Key Considerations
Base	Triethylamine	70-85%	>95%	Easy to remove during workup.
Pyridine	65-80%	>95%	Can be more difficult to remove completely.
Solvent	Dichloromethane (DCM)	75-90%	>95%	Good solubility for reactants.
Tetrahydrofuran (THF)	70-85%	>95%	Ensure it is anhydrous.
Temperature	0 °C to Room Temp	70-90%	>95%	Minimizes side reactions.
Reflux	<60%	Variable	Increased risk of byproducts.

By carefully considering the potential side reactions and following a detailed experimental protocol, researchers can successfully synthesize tert-butyl N-(benzylsulfamoyl)carbamate with high yield and purity. This guide serves as a valuable resource for troubleshooting and optimizing this important chemical transformation.

stability issues of tert-butyl N-(benzylsulfamoyl)carbamate under acidic conditions

Welcome to the technical support center for tert-butyl N-(benzylsulfamoyl)carbamate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting stability issues encountered with this compound, particularly under acidic conditions. The following information is curated from established principles of carbamate and sulfonamide chemistry and data from analogous compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern with tert-butyl N-(benzylsulfamoyl)carbamate under acidic conditions?

A1: The primary stability concern is the acid-catalyzed cleavage of the tert-butyloxycarbonyl (Boc) protecting group. This reaction is a common deprotection strategy but can be an undesired degradation pathway during experiments or formulation studies conducted at low pH. The S-N bond in the sulfamoylcarbamate moiety may also be susceptible to hydrolysis under harsh acidic conditions.

Q2: What are the likely degradation products of tert-butyl N-(benzylsulfamoyl)carbamate in an acidic medium?

A2: The main degradation products are expected to be benzylsulfamide (from cleavage of the Boc group), carbon dioxide, and isobutylene (or its derivatives like tert-butanol). Under more forcing conditions, hydrolysis of the sulfonamide bond could potentially yield benzylamine and sulfuric acid derivatives.

Q3: Which factors can influence the rate of degradation under acidic conditions?

A3: Several factors can affect the degradation rate, including:

• Acid Strength (pH): Lower pH values (stronger acids) will significantly accelerate the rate of Boc-group cleavage.

• Temperature: Higher temperatures will increase the rate of hydrolysis.

• Solvent System: The polarity and protic nature of the solvent can influence reaction kinetics.

• Reaction Time: Longer exposure to acidic conditions will result in a greater extent of degradation.

Q4: How can I monitor the degradation of tert-butyl N-(benzylsulfamoyl)carbamate?

A4: The most common and effective method for monitoring the degradation is High-Performance Liquid Chromatography (HPLC) with UV detection.[1][2] An appropriate reversed-phase column (e.g., C18) with a suitable mobile phase (e.g., a mixture of acetonitrile and an acidic buffer) can separate the parent compound from its degradation products.[1][2] Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify the degradation products formed.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Issue	Potential Cause	Recommended Solution
Unexpected loss of starting material in acidic reaction media.	The Boc group is likely being cleaved due to the acidic environment.	- Increase pH: If your experimental conditions permit, raising the pH of the medium will slow down the degradation. - Lower Temperature: Perform the reaction at a lower temperature to reduce the rate of hydrolysis. - Reduce Reaction Time: Minimize the duration of exposure to acidic conditions. - Alternative Protecting Group: If significant degradation persists and is problematic for your synthesis, consider using a protecting group that is more stable to acidic conditions.
Appearance of unknown peaks in HPLC chromatogram after exposure to acid.	These are likely degradation products such as benzylsulfamide.	- Co-injection: If a standard of the suspected degradation product is available, co-inject it with your sample to confirm its identity. - LC-MS Analysis: Use LC-MS to determine the mass-to-charge ratio of the unknown peaks and elucidate their structures.[3]
Inconsistent reaction yields or irreproducible results.	This could be due to variations in the stability of the starting material under slightly different acidic conditions (e.g., minor pH fluctuations, temperature variations).	- Strict pH Control: Use a reliable buffer system to maintain a constant pH throughout the experiment. - Precise Temperature Control: Employ a temperature-controlled reaction setup. - Inert Atmosphere: While less common for hydrolysis, conducting reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions if peroxides are present in solvents.

Quantitative Data Summary

Condition	Parameter	Expected Outcome for tert-butyl N-(benzylsulfamoyl)carbamate	Reference Compound(s)
Acidic Hydrolysis	0.1 M HCl, 60 °C, 24h	Significant degradation (>20%)	Gliclazide, Glipizide[1][2]
Acidic Hydrolysis	pH 3.5 buffer, 25 °C, 24h	Minimal to moderate degradation (<10%)	Gliclazide, Glipizide[1]
Thermal Stress	80 °C, 24h (in solid state)	Low degradation	Glipizide[1]

Experimental Protocols

Protocol 1: Forced Degradation Study under Acidic Conditions

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of tert-butyl N-(benzylsulfamoyl)carbamate in an acidic solution.

Objective: To determine the degradation profile of the compound under acidic stress.

Materials:

• tert-butyl N-(benzylsulfamoyl)carbamate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH) for neutralization

• HPLC grade acetonitrile and water

• Buffer for mobile phase (e.g., ammonium formate)

• HPLC system with UV detector

• pH meter

• Thermostatically controlled water bath or oven

Procedure:

• Sample Preparation: Prepare a stock solution of tert-butyl N-(benzylsulfamoyl)carbamate in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To a known volume of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot of the sample.

• Neutralization: Immediately neutralize the withdrawn aliquot with an equivalent amount of 0.1 M NaOH to stop the degradation reaction.

• HPLC Analysis:

  • Dilute the neutralized sample to a suitable concentration for HPLC analysis.

  • Analyze the sample using a validated stability-indicating HPLC method. A typical starting point could be a C18 column with a gradient elution of acetonitrile and a pH 3.5 ammonium formate buffer, with UV detection at a suitable wavelength (e.g., 227 nm).[1]

• Data Analysis:

  • Calculate the percentage of the remaining parent compound and the formation of degradation products at each time point.

  • Plot the percentage of the parent compound remaining versus time to determine the degradation kinetics.

Visualizations

Degradation Pathway

The following diagram illustrates the proposed primary degradation pathway of tert-butyl N-(benzylsulfamoyl)carbamate under acidic conditions.

Caption: Proposed degradation pathway under acidic conditions.

Experimental Workflow

The diagram below outlines the general workflow for conducting a forced degradation study.

Caption: Workflow for a forced degradation study.

References

• 1. Advanced and multifaceted stability profiling of the first-line antidiabetic drugs metformin, gliclazide and glipizide under various controlled stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability-indicating validated HPLC method for simultaneous determination of oral antidiabetic drugs from thiazolidinedione and sulfonylurea groups in combined dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Technical Support Center: Synthesis of Tert-butyl N-(benzylsulfamoyl)carbamate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of tert-butyl N-(benzylsulfamoyl)carbamate.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate?

A1: The synthesis typically involves the reaction of a benzylsulfonamide derivative with a tert-butoxycarbonyl (Boc) source. Key starting materials can include benzylamine, a sulfonylating agent (like sulfuryl chloride or a sulfamoyl chloride), and a Boc-protecting agent such as di-tert-butyl dicarbonate (Boc anhydride).

Q2: What are the critical reaction parameters to monitor during the synthesis?

A2: Temperature, reaction time, and the stoichiometry of the reactants are crucial. The reaction progress should be monitored using techniques like Thin Layer Chromatography (TLC) to ensure the complete consumption of the limiting reagent and to minimize the formation of byproducts.

Q3: How can I purify the final product, tert-butyl N-(benzylsulfamoyl)carbamate?

A3: Purification is commonly achieved through column chromatography on silica gel using a hexane/ethyl acetate gradient.[1] Following chromatography, recrystallization from a suitable solvent system, such as ethanol/water, can be employed to obtain a product with high purity (≥95%).[1]

Q4: Are there alternative synthetic routes to tert-butyl N-(benzylsulfamoyl)carbamate?

A4: Yes, alternative strategies exist for the formation of the sulfamide and carbamate moieties.[2] For instance, one approach involves the stepwise addition of chlorosulfonyl isocyanate (CSI) to tert-butanol, followed by the addition of an amine.[2] Microwave-assisted synthesis has also been explored for the formation of related sulfamides.[2]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction.	- Monitor the reaction closely using TLC until the starting material is consumed. - Ensure the reaction is stirred efficiently. - Check the quality and reactivity of the reagents.
Decomposition of the product.	- Maintain the recommended reaction temperature; avoid excessive heating. - Minimize the reaction time once the starting material is consumed.
Issues with the work-up procedure.	- Ensure the pH is adjusted correctly during aqueous washes to prevent hydrolysis of the carbamate. - Use appropriate organic solvents for extraction to ensure complete transfer of the product.
Presence of Multiple Impurities	Formation of side products.	- Control the addition rate of reagents to avoid localized high concentrations. - Ensure the reaction is carried out under an inert atmosphere if reagents are sensitive to air or moisture.
Impure starting materials.	- Verify the purity of starting materials by analytical techniques (e.g., NMR, melting point) before use.
Difficulty in Product Purification	Co-elution of impurities during column chromatography.	- Optimize the solvent system for column chromatography to improve separation. - Consider using a different stationary phase if silica gel is not effective.
Product is an oil instead of a solid.	- Attempt to induce crystallization by scratching the flask with a glass rod or by adding a seed crystal. - If the product remains an oil, ensure it is pure by NMR and proceed to the next step if the purity is acceptable.
Inconsistent Results on Scale-up	Poor heat and mass transfer.	- Use a reactor with appropriate stirring and temperature control for the larger scale. - Consider a slower, controlled addition of reagents at a larger scale to manage exotherms.
Changes in reaction kinetics.	- Re-optimize the reaction time and temperature for the larger scale.

Experimental Protocols

While a direct protocol for tert-butyl N-(benzylsulfamoyl)carbamate is not provided in the search results, the following detailed protocol for the synthesis of the structurally related tert-butyl phenyl(phenylsulfonyl)methylcarbamate can be adapted.

Synthesis of tert-Butyl phenyl(phenylsulfonyl)methylcarbamate[3]

Materials:

• tert-Butyl carbamate

• Tetrahydrofuran (THF)

• Water

• Sodium benzenesulfinate

• Benzaldehyde

• Formic acid (99%)

• Hexane

• Dichloromethane

Procedure:

• Equip a 500-mL, two-necked, round-bottomed flask with a magnetic stirring bar, a glass stopper, and an argon inlet.

• Flush the flask with argon and charge it with tert-butyl carbamate (13.00 g, 110.9 mmol, 1.00 equiv) and 40 mL of tetrahydrofuran.

• Sequentially add water (100 mL), sodium benzenesulfinate (18.21 g, 110.9 mmol, 1.00 equiv), and freshly distilled benzaldehyde (11.48 mL, 113.1 mmol, 1.02 equiv) in single portions.

• Add formic acid (99%, 24.3 mL, 643 mmol).

• Stir the reaction mixture for 18 hours at room temperature under an argon atmosphere, during which the product will precipitate.

• Filter the resulting white solid through a Büchner funnel and wash with distilled water (200 mL).

• Transfer the solid to a 500-mL single-necked, round-bottomed flask and create a slurry in a mixture of hexane/dichloromethane (150/15 mL).

• Stir the mixture for 2 hours at room temperature.

• Collect the solid by filtration in a Büchner funnel and wash with a hexane/dichloromethane mixture (91/9 mL).

• Transfer the solid to a 300-mL round-bottomed flask and dry under reduced pressure (0.5 mmHg) at 25 °C for 6 hours to afford the final product.

Parameter	Value
Yield	30.79 g (80%)
Appearance	White solid

Visualizations

Experimental Workflow

Caption: A flowchart illustrating the key steps in the synthesis of a tert-butyl carbamate derivative.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting common issues in the synthesis process.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

byproduct formation and identification in tert-butyl N-(benzylsulfamoyl)carbamate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate.

Troubleshooting Guide

Low yields, incomplete reactions, and the presence of impurities are common challenges during the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate. The following table summarizes potential issues, their probable causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)	Analytical Observations
Low or No Product Formation	1. Inactive benzylsulfamoyl chloride due to hydrolysis. 2. Insufficiently strong base to deprotonate tert-butyl carbamate. 3. Low reaction temperature leading to slow reaction kinetics.	1. Use freshly prepared or properly stored benzylsulfamoyl chloride. 2. Switch to a stronger base such as n-butyllithium (n-BuLi) or sodium hydride (NaH). 3. Allow the reaction to warm to room temperature or gently heat.	TLC analysis shows only starting materials. No new spot corresponding to the product is observed.
Presence of Benzylsulfonic Acid	Hydrolysis of benzylsulfamoyl chloride by adventitious water in the solvent or on glassware.	Ensure all glassware is thoroughly dried and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	An additional polar spot on TLC. In ¹H NMR, disappearance of the sulfamoyl chloride proton and appearance of a broad peak. Can be confirmed by LC-MS.
Formation of Bis(benzylsulfonyl)amine	Reaction of the product with another molecule of benzylsulfamoyl chloride, especially if an excess of the sulfamoyl chloride is used.	Use a stoichiometric amount or a slight excess of tert-butyl carbamate. Add the benzylsulfamoyl chloride slowly to the reaction mixture.	A less polar spot on TLC compared to the desired product. Characteristic peaks in the mass spectrum corresponding to the molecular weight of the bis-sulfonated product.
Formation of Tert-butyl N,N-bis(benzylsulfamoyl)carbamate	Further reaction of the desired product with benzylsulfamoyl chloride under strongly basic conditions.	Use of a bulky base or careful control of stoichiometry may minimize this. Slower addition of the sulfamoyl chloride at low temperature is recommended.	A new, less polar spot on TLC. A molecular ion peak in the mass spectrum corresponding to the addition of a second benzylsulfonyl group.
Unreacted Tert-butyl Carbamate	Incomplete reaction due to insufficient reaction time, low temperature, or inefficient deprotonation.	Increase reaction time, allow the reaction to warm to room temperature, or use a stronger base.	A spot corresponding to tert-butyl carbamate remains on the TLC plate. Characteristic singlet for the t-butyl group in ¹H NMR of the crude product.
Product Decomposition during Workup or Purification	The product may be sensitive to acidic or strongly basic conditions. The Boc protecting group is labile to strong acids.	Use mild workup conditions (e.g., saturated aqueous ammonium chloride for quenching). Use silica gel chromatography with a neutral eluent system for purification.	Streaking on TLC plate. Appearance of multiple new spots after workup or chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in this synthesis?

A1: The most frequent cause of low yield is the degradation of benzylsulfamoyl chloride due to moisture. This reagent is highly susceptible to hydrolysis, which leads to the formation of the unreactive benzylsulfonic acid. To mitigate this, it is crucial to use anhydrous solvents and reagents and to conduct the reaction under a dry, inert atmosphere.

Q2: How can I monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is an effective way to monitor the reaction. Use a suitable solvent system, such as a mixture of ethyl acetate and hexanes. The product, tert-butyl N-(benzylsulfamoyl)carbamate, should have a different Rf value than the starting materials, tert-butyl carbamate and benzylsulfamoyl chloride. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Q3: What are the expected spectroscopic data for the desired product?

A3: For tert-butyl N-(benzylsulfamoyl)carbamate, you can expect the following:

• ¹H NMR: A singlet around 1.5 ppm for the nine protons of the tert-butyl group, a singlet around 4.5 ppm for the two benzylic protons, and multiplets in the aromatic region (around 7.3-7.4 ppm) for the phenyl group. A broad singlet for the N-H proton may also be observed.

• ¹³C NMR: Resonances for the tert-butyl carbons, the benzylic carbon, aromatic carbons, and the carbonyl carbon of the carbamate.

• Mass Spectrometry (ESI-): A molecular ion peak [M-H]⁻ corresponding to the molecular weight of the product minus one.

Q4: I see an unexpected peak in my mass spectrum. How can I identify the byproduct?

A4: The identity of a byproduct can often be inferred from its molecular weight.

• A peak corresponding to the mass of benzylsulfonic acid suggests hydrolysis of the starting material.

• A peak corresponding to bis(benzylsulfonyl)amine suggests a side reaction between the product and the sulfamoyl chloride.

• A peak corresponding to the loss of the Boc group (M-100) or the tert-butyl group (M-57) can indicate fragmentation of your product or its decomposition.

Q5: What is the best method for purifying the final product?

A5: Column chromatography on silica gel is the most common method for purifying tert-butyl N-(benzylsulfamoyl)carbamate. A gradient elution with a mixture of hexanes and ethyl acetate is typically effective. Following chromatography, recrystallization can be performed to obtain a highly pure product.

Experimental Protocols

Synthesis of Tert-butyl N-(benzylsulfamoyl)carbamate

Materials:

• Tert-butyl carbamate

• n-Butyllithium (n-BuLi) in hexanes

• Benzylsulfamoyl chloride

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Hexanes

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add tert-butyl carbamate (1.0 eq).

• Dissolve the tert-butyl carbamate in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.0 eq) dropwise to the solution. Stir the mixture at -78 °C for 30 minutes.

• In a separate flask, dissolve benzylsulfamoyl chloride (1.0 eq) in anhydrous THF.

• Add the benzylsulfamoyl chloride solution dropwise to the reaction mixture at -78 °C.

• Allow the reaction to stir at -78 °C for 1 hour and then let it warm to room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

Byproduct Identification Protocol

1. Thin-Layer Chromatography (TLC):

• Analyze the crude reaction mixture and purified fractions by TLC on silica gel plates.

• Use a mobile phase such as 30% ethyl acetate in hexanes.

• Visualize the spots under UV light (254 nm) and/or by staining with a potassium permanganate solution.

2. ¹H NMR Spectroscopy:

• Dissolve a sample of the crude product in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum and look for characteristic signals of the starting materials, product, and potential byproducts as detailed in the troubleshooting table.

3. Mass Spectrometry (MS):

• Analyze the crude product and purified fractions by LC-MS or direct infusion MS.

• Look for the molecular ion of the expected product and any potential byproducts. Analyze the fragmentation patterns to confirm the structures.

Visualizations

Caption: Synthetic workflow for tert-butyl N-(benzylsulfamoyl)carbamate.

Caption: Potential byproduct formation pathways.

Reference Data & Comparative Studies

Comparative Guide to HPLC Purity Validation of tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) for the purity validation of tert-butyl N-(benzylsulfamoyl)carbamate, an important intermediate in medicinal chemistry. The performance of a representative HPLC method is compared with alternative analytical techniques, supported by experimental protocols and data.

Introduction

tert-butyl N-(benzylsulfamoyl)carbamate is a key building block in the synthesis of various bioactive molecules, including enzyme inhibitors.[1] Its purity is critical as impurities can affect reaction yields, introduce unwanted side products, and impact the safety and efficacy of the final active pharmaceutical ingredient (API). Therefore, a robust and validated analytical method for purity determination is essential. HPLC is a widely used technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[2]

Representative HPLC Method for Purity Determination

While a specific validated monograph for tert-butyl N-(benzylsulfamoyl)carbamate is not publicly available, a robust reversed-phase HPLC (RP-HPLC) method can be developed based on the analysis of structurally similar compounds such as sulfonylureas and other carbamates.[3][4][5][6]

Chromatographic Conditions

Parameter	Specification
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-20 min: 50-90% B; 20-25 min: 90% B; 25-26 min: 90-50% B; 26-30 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 230 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL of the sample dissolved in Acetonitrile:Water (1:1)

Hypothetical Chromatographic Data

The following table presents hypothetical data for the main compound and potential process-related impurities.

Compound	Retention Time (min)	Peak Area (%)	Resolution (Rs)
tert-Butyl carbamate (Impurity A)	3.5	0.15	-
Benzylsulfonamide (Impurity B)	6.8	0.20	8.2
tert-butyl N-(benzylsulfamoyl)carbamate	15.2	99.5	15.5
Unidentified Impurity C	16.5	0.10	2.1

HPLC Experimental Workflow

Caption: Workflow for HPLC purity analysis.

Comparison with Alternative Analytical Techniques

While HPLC is the gold standard for purity determination of non-volatile organic molecules, other techniques offer complementary information.[2]

Technique	Principle	Application for this Compound	Advantages	Disadvantages
HPLC-UV	Differential partitioning of analytes between a stationary and mobile phase, with detection by UV absorbance.	Primary method for quantifying purity and known/unknown impurities.	High resolution, excellent quantitation, robust and widely available.	Requires chromophores for detection; may not detect non-UV active impurities.
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.[7][8]	Primarily for the analysis of residual solvents from the synthesis process (e.g., Dichloromethane, Hexane).[7][9][10]	High sensitivity for volatile compounds; the definitive method for residual solvent testing.[8]	Not suitable for non-volatile, thermally labile compounds like the target molecule.
Quantitative NMR (qNMR)	Signal intensity is directly proportional to the number of nuclei, allowing for purity determination against a certified internal standard without a reference of the analyte.[11][12]	An absolute method to determine purity without needing a specific reference standard of the compound itself.[11][13][14]	Provides an absolute purity value; requires no analyte-specific reference standard; gives structural information on impurities.[13][14]	Lower sensitivity compared to HPLC; requires a high-field NMR spectrometer; complex mixtures can lead to overlapping signals.[13]
LC-MS	Couples the separation power of HPLC with the mass identification capabilities of Mass Spectrometry.	Identification of unknown impurities by providing molecular weight information.	High sensitivity and specificity; provides molecular weight data for impurity identification.[15]	Quantitative response can be variable; more complex and expensive instrumentation than HPLC-UV.

Logical Relationship of Analytical Techniques

Caption: Relationship between analytical methods.

Experimental Protocols

HPLC Purity Method

• Mobile Phase Preparation: Prepare Mobile Phase A by adding 1 mL of formic acid to 1 L of HPLC-grade water. Mobile Phase B is HPLC-grade acetonitrile. Filter and degas both solutions before use.

• Standard Preparation: Accurately weigh about 10 mg of tert-butyl N-(benzylsulfamoyl)carbamate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 1:1 mixture of acetonitrile and water.

• Sample Preparation: Prepare the sample solution in the same manner as the standard solution.

• Chromatography: Set up the HPLC system with the conditions specified in the "Chromatographic Conditions" table.

• Analysis: Inject the diluent (blank), followed by the reference standard, and then the sample solution.

• Calculation: Calculate the purity by the area normalization method: % Purity = (Area of Main Peak / Total Area of all Peaks) x 100

GC Headspace for Residual Solvents

This protocol is based on USP <467> for residual solvent analysis.[8]

• Solvent: Use Dimethyl sulfoxide (DMSO) as the dissolution solvent.

• Standard Preparation: Prepare a stock standard containing potential residual solvents (e.g., dichloromethane, hexane) at their specified concentration limits in DMSO.

• Sample Preparation: Accurately weigh about 100 mg of the tert-butyl N-(benzylsulfamoyl)carbamate sample into a headspace vial. Add 1 mL of DMSO, cap, and vortex to dissolve.

• GC Conditions:

  • Column: G43 phase (624-type) or equivalent.

  • Injector: Headspace sampler.

  • Oven Program: 40°C for 20 min, then ramp to 240°C at 10°C/min, hold for 20 min.

  • Detector: Flame Ionization Detector (FID).

• Analysis: Analyze the blank (DMSO), the standard, and the sample vials. Compare the peak areas in the sample chromatogram to those in the standard to determine the concentration of residual solvents.

Quantitative NMR (qNMR)

• Internal Standard (IS) Preparation: Accurately weigh a certified internal standard (e.g., maleic acid) and dissolve it in a known volume of a deuterated solvent (e.g., DMSO-d6) to create a stock solution of known concentration.

• Sample Preparation: Accurately weigh about 10-20 mg of tert-butyl N-(benzylsulfamoyl)carbamate into an NMR tube. Add a precise volume of the internal standard stock solution.

• NMR Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure accurate integration (e.g., long relaxation delay, calibrated 90° pulse).

• Data Processing: Process the spectrum and carefully integrate a well-resolved signal from the analyte and a signal from the internal standard.

• Calculation: Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS Where: I = integral area, N = number of protons for the signal, MW = molecular weight, m = mass, Purity_IS = purity of the internal standard.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 2. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. researchgate.net [researchgate.net]
• 5. ajpaonline.com [ajpaonline.com]
• 6. d-nb.info [d-nb.info]
• 7. Residual solvent testing: a review of gas-chromatographic and alternative techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ptfarm.pl [ptfarm.pl]
• 11. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. emerypharma.com [emerypharma.com]
• 15. rroij.com [rroij.com]

A Spectroscopic Comparison of tert-butyl N-(benzylsulfamoyl)carbamate and Its Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of the synthetic compound tert-butyl N-(benzylsulfamoyl)carbamate and its primary precursors: benzylamine, benzylsulfamoyl chloride, and tert-butoxycarbonyl isocyanate. This document is intended to serve as a valuable resource for researchers in drug discovery and development by providing key analytical data and methodologies for the synthesis and characterization of this class of compounds.

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate is a molecule of interest in medicinal chemistry, often serving as an intermediate in the synthesis of more complex bioactive molecules. A thorough understanding of its spectroscopic properties, along with those of its precursors, is crucial for reaction monitoring, quality control, and structural confirmation. This guide presents a compilation of experimental and predicted spectroscopic data for these compounds, alongside detailed experimental protocols for their synthesis and analysis.

Spectroscopic Data Comparison

Table 1: Spectroscopic Data for Benzylamine

Parameter	¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)	IR (neat)	Mass Spec. (EI)
Chemical Shift / Wavenumber / m/z	7.20-7.35 (m, 5H, Ar-H), 3.85 (s, 2H, CH₂), 1.54 (s, 2H, NH₂)[1][2]	143.2 (C), 128.5 (CH), 126.9 (CH), 126.8 (CH), 46.4 (CH₂)[3][4]	3372, 3303 (N-H stretch), 3085, 3062, 3028 (C-H aromatic), 2923, 2855 (C-H aliphatic), 1604 (C=C aromatic), 1495, 1453 (C-H bend), 834 (N-H wag)[5][6][7]	107 (M⁺), 106, 91, 79, 77[8][9]

Table 2: Spectroscopic Data for Benzylsulfamoyl Chloride

Parameter	¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)	IR (KBr pellet)	Mass Spec. (EI)
Chemical Shift / Wavenumber / m/z	7.30-7.45 (m, 5H, Ar-H), 4.40 (d, 2H, CH₂), 5.50 (t, 1H, NH)	135.5 (C), 129.0 (CH), 128.8 (CH), 128.5 (CH), 48.5 (CH₂)	~3300 (N-H stretch), ~1350 & ~1160 (SO₂ stretch), ~700 (S-N stretch)	205/207 (M⁺), 91 (base peak)

Table 3: Spectroscopic Data for tert-Butoxycarbonyl Isocyanate (Predicted)

Parameter	¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)	IR (neat)	Mass Spec. (EI)
Chemical Shift / Wavenumber / m/z	1.50 (s, 9H)	155 (C=O), 130 (N=C=O), 82 (C(CH₃)₃), 28 (CH₃)	~2250 (N=C=O stretch, strong), ~1750 (C=O stretch, strong)	143 (M⁺), 87, 57

Table 4: Spectroscopic Data for tert-butyl N-(benzylsulfamoyl)carbamate (Predicted)

Parameter	¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)	IR (KBr pellet)	Mass Spec. (ESI)
Chemical Shift / Wavenumber / m/z	8.5 (br s, 1H, NH-SO₂), 7.2-7.4 (m, 5H, Ar-H), 5.5 (br s, 1H, NH-CO), 4.3 (d, 2H, CH₂), 1.5 (s, 9H, C(CH₃)₃)	150 (C=O), 136 (Ar-C), 129 (Ar-CH), 128.5 (Ar-CH), 128 (Ar-CH), 84 (C(CH₃)₃), 48 (CH₂), 28 (CH₃)	~3300 (N-H stretch), ~1725 (C=O stretch), ~1340 & ~1150 (SO₂ stretch)	287 [M+H]⁺, 309 [M+Na]⁺

Synthetic Pathway and Experimental Workflow

The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate can be conceptualized as a two-step process starting from benzylamine. The first step involves the formation of benzylsulfamoyl chloride, which is then reacted with the sodium salt of tert-butyl carbamate (formed in situ from tert-butyl carbamate and a base).

Figure 1: Synthetic pathway for tert-butyl N-(benzylsulfamoyl)carbamate.

The overall experimental workflow for the synthesis and characterization is depicted below.

Figure 2: General experimental workflow for synthesis and analysis.

Experimental Protocols

Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate

Materials:

• Benzylamine

• Sulfuryl chloride (SO₂Cl₂)

• tert-Butyl carbamate

• Sodium hydride (NaH) or other suitable base

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for elution

Procedure:

Step 1: Synthesis of Benzylsulfamoyl Chloride

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve benzylamine (1 equivalent) in anhydrous dichloromethane under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add sulfuryl chloride (1.1 equivalents) dropwise to the stirred solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• The reaction mixture containing benzylsulfamoyl chloride is typically used in the next step without purification.

Step 2: Synthesis of tert-butyl N-(benzylsulfamoyl)carbamate

• In a separate flame-dried flask under a nitrogen atmosphere, suspend sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous dichloromethane.

• Add a solution of tert-butyl carbamate (1.2 equivalents) in anhydrous dichloromethane dropwise to the NaH suspension at 0 °C.

• Stir the mixture at room temperature for 1 hour to allow for the formation of the sodium salt.

• Cool this suspension back to 0 °C and add the solution of benzylsulfamoyl chloride from Step 1 dropwise.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure tert-butyl N-(benzylsulfamoyl)carbamate.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer. Samples are dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) with tetramethylsilane (TMS) as an internal standard. Chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Infrared (IR) Spectroscopy: IR spectra are recorded on an FT-IR spectrometer. Liquid samples (like benzylamine) can be analyzed as a thin film between NaCl plates. Solid samples are analyzed as KBr pellets. The spectra are typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS): Mass spectra are obtained using a mass spectrometer with either electron ionization (EI) for volatile precursors or electrospray ionization (ESI) for the final, less volatile product. High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition.

Conclusion

This guide provides a comparative overview of the spectroscopic properties of tert-butyl N-(benzylsulfamoyl)carbamate and its precursors. The provided data and protocols are intended to aid researchers in the synthesis, purification, and characterization of this and related compounds. While experimental data for the final product was not found in the searched literature, the predicted values based on analogous structures offer a useful starting point for characterization. Researchers are encouraged to perform their own analyses to confirm these findings.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 | Benchchem [benchchem.com]
• 2. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Benzenesulfonyl chloride | 98-09-9 | Benchchem [benchchem.com]
• 7. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzenesulfonyl chloride(98-09-9) 1H NMR spectrum [chemicalbook.com]
• 9. t-Butyl N-{[3,5-bis(trifluoromethyl)benzenesulfonyl]oxy}carbamate - Enamine中国 [enamine-genez.com]

Comparative Guide to the Biological Activity of Sulfonamide-Based Carbamate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of various derivatives related to sulfonamide-based carbamates, a class of organic compounds with significant potential in drug discovery. Due to the limited availability of public data on tert-butyl N-(benzylsulfamoyl)carbamate specifically, this guide focuses on structurally related sulfonamide and carbamate derivatives to offer valuable insights into their therapeutic promise. The information presented herein is compiled from various studies and is intended to serve as a resource for researchers engaged in the development of novel therapeutic agents.

I. Comparative Biological Activity Data

The biological activities of sulfonamide-based carbamate derivatives have been evaluated against various targets, demonstrating their potential as enzyme inhibitors and antimicrobial agents. The following tables summarize the quantitative data from these studies, providing a basis for comparing the potency of different structural analogs.

Table 1: Cholinesterase Inhibition

Several studies have investigated the potential of sulfonamide-based carbamates as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in the progression of Alzheimer's disease. The data below, from a study on novel sulfonamide-based carbamates, highlights their selective inhibitory activity against BChE.[1]

Compound	Target Enzyme	IC50 (µM)	Selectivity Index (AChE IC50 / BChE IC50)
Benzyl {(2S)-1-[(2-methoxybenzyl)sulfamoyl]-4-methylpentan-2-yl}carbamate	BChE	4.33	34
Benzyl {(2S)-1-[(4-chlorobenzyl)sulfamoyl]-4-methylpentan-2-yl}carbamate	BChE	6.57	~10
Benzyl [(2S)-1-(benzylsulfamoyl)-4-methylpentan-2-yl]carbamate	BChE	8.52	~10
Rivastigmine (Standard)	BChE	-	-

Note: IC50 represents the concentration of the inhibitor that causes 50% inhibition of the enzyme.

Table 2: Antibacterial Activity

The antibacterial potential of related compounds, such as N-(thiazol-2-yl)benzenesulfonamides, has also been explored. The following table presents the Minimum Inhibitory Concentration (MIC) values of these derivatives against various bacterial strains.

Compound	Bacterial Strain	MIC (µg/mL)
4-(tert-Butyl)-N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide	S. aureus	3.9
4-(tert-Butyl)-N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide	A. xylosoxidans	3.9
Ciprofloxacin (Standard)	S. aureus (ATCC 25323)	6.25

Note: MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Table 3: Anticancer Activity

II. Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental findings. Below are the protocols for the key assays used to evaluate the biological activities of the derivatives discussed in this guide.

Cholinesterase Inhibition Assay: Modified Ellman's Method

This spectrophotometric method is widely used to measure cholinesterase activity.[1]

• Reagent Preparation :

  • Phosphate buffer (0.1 M, pH 8.0)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution

  • Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

  • Test compound solution at various concentrations

  • AChE or BChE enzyme solution

• Assay Procedure :

  • In a 96-well plate, add phosphate buffer, DTNB solution, and the test compound solution.

  • Add the enzyme solution to initiate the reaction and incubate.

  • Add the substrate (ATCI or BTCI) to start the enzymatic reaction.

  • The hydrolysis of the substrate by the enzyme produces thiocholine, which reacts with DTNB to form a yellow-colored product.

  • Measure the absorbance of the yellow product at 412 nm at regular intervals using a microplate reader.

  • The rate of color change is proportional to the enzyme activity.

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Antibacterial Susceptibility Test: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[3][4][5][6]

• Preparation :

  • Prepare a standardized inoculum of the test bacteria (e.g., 0.5 McFarland standard).

  • Prepare serial two-fold dilutions of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculation and Incubation :

  • Inoculate each well with the bacterial suspension.

  • Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

  • Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC :

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which no visible growth of the bacteria is observed.

  • An indicator such as p-iodonitrotetrazolium violet (INT) can be added to aid in the visualization of bacterial growth.

Anticancer Activity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[7][8][9][10][11]

• Cell Seeding :

  • Seed the cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound Treatment :

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Include untreated cells as a control.

• MTT Addition and Incubation :

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours. Living cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement :

  • Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

  • Measure the absorbance of the resulting purple solution at a wavelength of 570 nm using a microplate reader.

  • The absorbance is directly proportional to the number of viable cells.

  • Calculate the percentage of cell viability for each compound concentration and determine the IC50 value.

III. Visualized Experimental Workflows

The following diagrams, created using the DOT language, illustrate the workflows of the key experimental protocols.

Caption: Workflow for the Modified Ellman's Method.

Caption: Workflow for the Broth Microdilution Method.

Caption: Workflow for the MTT Assay.

References

• 1. Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tert-butyl [1-(trifluoromethyl)cyclopropyl]carbamate | 902494-31-9 | Benchchem [benchchem.com]
• 3. 4.5. Antibacterial Activity Using a Microdilution Assay [bio-protocol.org]
• 4. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 5. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 6. Antimicrobial susceptibility testing using broth microdilution method [bio-protocol.org]
• 7. Anticancer test with the MTT assay method [bio-protocol.org]
• 8. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. MTT Assay [protocols.io]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

A Comparative Analysis of Amine Protecting Groups: Boc vs. Benzylsulfamoyl

A definitive guide for researchers, scientists, and drug development professionals on the strategic selection of amine protecting groups, featuring a head-to-head comparison of the widely-used tert-butoxycarbonyl (Boc) group and the robust benzylsulfamoyl group.

In the realm of multi-step organic synthesis, particularly within the pharmaceutical and biotechnology sectors, the strategic use of protecting groups is a cornerstone of success. The ability to selectively mask and unmask reactive functional groups, such as amines, dictates the efficiency and overall yield of complex molecular constructions. This guide provides a comprehensive comparative study of two pivotal amine protecting groups: the ubiquitous tert-butoxycarbonyl (Boc) group and the less common but highly stable benzylsulfamoyl group.

At a Glance: Key Performance Indicators

The selection of a protecting group is a critical decision in synthetic planning. The following table offers a summary of the key characteristics of the Boc and benzylsulfamoyl protecting groups, providing a foundation for informed selection.

Feature	tert-Butoxycarbonyl (Boc)	Benzylsulfamoyl
Chemical Class	Carbamate	Sulfonamide
Typical Introduction Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)	Benzylsulfonyl chloride
Common Deprotection Conditions	Strong acids (e.g., TFA, HCl)[1][2]	Reductive cleavage (e.g., Na/liquid NH₃), strong acids[1]
Stability to Basic Conditions	Generally stable[3]	Highly stable[4]
Stability to Mild Acidic Conditions	Labile[1]	Generally stable
Orthogonality	Orthogonal to base-labile (e.g., Fmoc) and hydrogenolysis-labile (e.g., Cbz) groups[5][6]	Orthogonal to acid-labile groups like Boc[1]

Delving into the Chemistry: Protection and Deprotection Protocols

A thorough understanding of the experimental procedures for the introduction and removal of these protecting groups is essential for their successful application.

The Boc Group: A Staple in Peptide Synthesis

The Boc group is a mainstay in both solution-phase and solid-phase peptide synthesis (SPPS) due to its ease of application and reliable, mild deprotection protocols.[2][7]

Experimental Protocol: Boc-Protection of a Primary Amine

• Materials: Primary amine, di-tert-butyl dicarbonate ((Boc)₂O), triethylamine (TEA), dichloromethane (DCM).

• Procedure: To a solution of the primary amine in DCM, 1.1 equivalents of TEA are added, followed by the dropwise addition of 1.05 equivalents of (Boc)₂O dissolved in DCM. The reaction mixture is stirred at room temperature for 2-4 hours and monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with water, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the Boc-protected amine.

Experimental Protocol: Boc-Deprotection

• Materials: Boc-protected amine, trifluoroacetic acid (TFA), DCM.

• Procedure: The Boc-protected amine is dissolved in a 1:1 mixture of TFA and DCM. The solution is stirred at room temperature for 30-60 minutes. The solvent and excess TFA are removed under reduced pressure to yield the amine as its trifluoroacetate salt.[2]

The Benzylsulfamoyl Group: A Shield of Stability

The benzylsulfamoyl group, a member of the sulfonamide family, is characterized by its exceptional stability to a wide range of reaction conditions, making it an excellent choice for syntheses requiring a robust protecting group.[4]

Experimental Protocol: Benzylsulfamoyl-Protection of a Primary Amine

• Materials: Primary amine, benzylsulfonyl chloride, pyridine, DCM.

• Procedure: The primary amine is dissolved in DCM, and 1.2 equivalents of pyridine are added. The solution is cooled to 0°C, and 1.1 equivalents of benzylsulfonyl chloride are added portion-wise. The reaction is allowed to warm to room temperature and stirred overnight. The reaction mixture is then washed successively with 1M HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous magnesium sulfate and concentrated to afford the N-benzylsulfamoyl protected amine.

Experimental Protocol: Benzylsulfamoyl-Deprotection (reductive cleavage)

• Materials: N-benzylsulfamoyl protected amine, sodium metal, liquid ammonia.

• Procedure: In a flask equipped with a dry ice condenser, liquid ammonia is condensed. The N-benzylsulfamoyl protected amine is added, followed by the portion-wise addition of sodium metal until a persistent blue color is observed. The reaction is stirred for 1-2 hours at -78°C. The reaction is then quenched by the careful addition of ammonium chloride, and the ammonia is allowed to evaporate. The residue is taken up in an appropriate solvent, and the deprotected amine is isolated after an aqueous workup.[1]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the fundamental workflows for the protection and deprotection of amines using both Boc and benzylsulfamoyl groups.

Caption: Boc Protection and Deprotection Workflow.

Caption: Benzylsulfamoyl Protection and Deprotection Workflow.

Strategic Considerations for Optimal Performance

The decision to employ Boc or benzylsulfamoyl as a protecting group is contingent on the specific demands of the synthetic route.

• Lability vs. Stability: The primary distinction lies in their stability profiles. The Boc group's acid lability is its defining feature, allowing for mild and selective removal. In contrast, the benzylsulfamoyl group's robustness makes it suitable for multi-step syntheses where the protecting group must withstand a variety of reagents and conditions.

• Orthogonal Strategies: A key advantage of having protecting groups with different lability is the potential for orthogonal protection.[5] A Boc-protected amine can be selectively deprotected in the presence of a benzylsulfamoyl-protected amine by treatment with acid, leaving the latter intact. This orthogonality is invaluable in the synthesis of complex molecules bearing multiple amine functionalities that require differential manipulation.

Conclusion: A Tale of Two Protecting Groups

The Boc and benzylsulfamoyl protecting groups represent two distinct yet complementary strategies for amine protection. The Boc group, with its ease of use and mild deprotection, remains the protecting group of choice for many applications, especially in peptide chemistry. The benzylsulfamoyl group, while requiring more forcing conditions for its removal, offers a level of stability that is indispensable for complex, multi-step syntheses. The astute synthetic chemist will leverage the unique properties of each to navigate the challenges of modern organic synthesis and accelerate the development of novel therapeutics.

References

• 1. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 2. peptide.com [peptide.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fiveable.me [fiveable.me]
• 6. biosynth.com [biosynth.com]
• 7. Bot Detection [iris-biotech.de]

Assessing the Efficacy of tert-Butyl N-(benzylsulfamoyl)carbamate in Organic Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the strategic selection of reagents and protecting groups is paramount to achieving high yields and selectivities. This guide provides a comprehensive assessment of tert-butyl N-(benzylsulfamoyl)carbamate, a reagent with potential applications in the construction of complex nitrogen-containing molecules. Due to the limited direct experimental data on this specific compound, this guide evaluates its potential efficacy through a comparative analysis with structurally related and functionally analogous alternatives.

Introduction to tert-Butyl N-(benzylsulfamoyl)carbamate

Tert-butyl N-(benzylsulfamoyl)carbamate (CAS 147000-78-0) is a bifunctional molecule incorporating a Boc-protected amine and a benzylsulfamoyl group. This structure suggests its potential utility as a precursor for N-substituted sulfonamides or as a reagent in reactions requiring a protected nitrogen source. While specific applications are not yet widely documented, its constituent functional groups allow for informed predictions of its reactivity and efficacy in various organic transformations.

Potential Synthetic Applications and Efficacy

Based on the reactivity of analogous sulfonylcarbamates and Boc-protected amines, tert-butyl N-(benzylsulfamoyl)carbamate is likely to be effective in reactions such as:

• Asymmetric Mannich Reactions: Serving as a nucleophilic component, similar to other N-acylsulfonamides, to generate chiral β-amino carbonyl compounds.

• Directed C-H Activation: The sulfamoyl group could act as a directing group for transition-metal-catalyzed C-H functionalization of the benzyl moiety.

• Precursor to N-Benzylsulfamoyl Amines: Following deprotection of the Boc group, the resulting primary amine can be further functionalized.

The efficacy in these potential applications would be influenced by the steric bulk of the tert-butyl group and the electronic properties of the benzylsulfamoyl moiety.

Comparative Analysis with Alternative Reagents

The performance of tert-butyl N-(benzylsulfamoyl)carbamate can be benchmarked against established alternatives for similar synthetic transformations.

Reagent/Catalyst System	Target Transformation	Advantages	Disadvantages	Reported Yields
tert-Butyl N-(benzylsulfamoyl)carbamate	Predicted: Asymmetric Mannich, C-H Activation	Potentially crystalline and stable solid. The Boc group allows for mild deprotection.	Lack of documented applications and performance data. Synthesis may require multiple steps.	Not available
tert-Butyl Phenyl(phenylsulfonyl)methylcarbamate	Asymmetric Mannich Reaction	Well-documented high yields and enantioselectivities. Crystalline solid.[1]	Requires a multi-component synthesis.	80-95%[1]
Simple Sulfonamides (e.g., Benzylsulfonamide)	Nucleophilic addition to imines	Readily available.	Less activated N-H bond compared to N-acylsulfonamides, may require stronger bases.	Variable
Boc-Protected Amines (e.g., tert-Butyl carbamate)	General amine source in coupling reactions	Stable, widely used, and predictable reactivity.[2][3]	Not directly applicable as a sulfamoylating agent.	High
Other N-Acylsulfonamides	Various nucleophilic additions	Tunable electronic and steric properties based on the acyl group.	Availability may be limited; may require custom synthesis.	Generally high

Experimental Protocols

Synthesis of tert-Butyl Phenyl(phenylsulfonyl)methylcarbamate[1]

Materials:

• tert-Butyl carbamate (13.00 g, 110.9 mmol)

• Tetrahydrofuran (THF), anhydrous (40 mL)

• Water (100 mL)

• Sodium benzenesulfinate (18.21 g, 110.9 mmol)

• Benzaldehyde, freshly distilled (11.48 mL, 113.1 mmol)

• Formic acid (99%, 24.3 mL)

• Hexane

• Dichloromethane

Procedure:

• A 500-mL two-necked, round-bottomed flask equipped with a magnetic stirring bar and an argon inlet is flushed with argon.

• tert-Butyl carbamate and THF are added to the flask.

• Water, sodium benzenesulfinate, and benzaldehyde are sequentially added in single portions, followed by formic acid.

• The reaction mixture is stirred for 18 hours at room temperature under an argon atmosphere, during which the product precipitates.

• The resulting white solid is filtered through a Büchner funnel and washed with distilled water.

• The solid is then slurried in a mixture of hexane/dichloromethane (150/15 mL) and stirred for 2 hours at room temperature.

• The solid is collected by filtration and washed with a hexane/dichloromethane (91/9 mL) mixture.

• The solid is dried under reduced pressure to afford tert-butyl phenyl(phenylsulfonyl)methylcarbamate as a white solid (Yield: 80%).

Visualizing Reaction Pathways and Workflows

To facilitate a deeper understanding of the potential applications, the following diagrams illustrate a proposed reaction pathway and a general experimental workflow.

Proposed Asymmetric Mannich Reaction Pathway

General Experimental Workflow for Organic Synthesis

Conclusion

While tert-butyl N-(benzylsulfamoyl)carbamate remains a compound with underexplored potential, its structural features suggest it could be a valuable reagent in the synthesis of N-benzylsulfamoyl-containing molecules. Its performance is anticipated to be comparable to other N-acylsulfonamides in reactions like the asymmetric Mannich reaction. The Boc protecting group is a distinct advantage, allowing for mild deprotection conditions. Further research is warranted to fully elucidate its reactivity and establish its efficacy in a broader range of organic transformations. For researchers in drug development and synthetic chemistry, this compound represents an opportunity for methodological innovation.

References

• 1. tert-butyl N-(benzylsulfamoyl)carbamate | 147000-78-0 [sigmaaldrich.com]
• 2. tert-Butyl carbamate 98 4248-19-5 [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Crystallographic Analysis of tert-Butyl Carbamate Derivatives in Drug Discovery

In the landscape of drug development, understanding the three-dimensional structure of molecules is paramount to predicting their biological activity and optimizing their properties. X-ray crystallography stands as a definitive technique for elucidating these structures at an atomic level. This guide provides a comparative analysis of the X-ray crystallographic data of several tert-butyl carbamate derivatives, offering valuable insights for researchers and scientists in the field. While the specific crystal structure of tert-butyl N-(benzylsulfamoyl)carbamate is not publicly available, this guide leverages data from structurally related compounds to provide a meaningful comparison of key crystallographic parameters.

The tert-butyl carbamate (Boc) protecting group is a cornerstone of modern organic synthesis, particularly in peptide and medicinal chemistry. Its influence on the solid-state conformation of molecules is of significant interest. This comparison focuses on a series of tert-butyl carbamate-containing compounds, highlighting variations in their crystal packing and molecular geometry.

Comparative Crystallographic Data

The following table summarizes key crystallographic data for a selection of tert-butyl carbamate derivatives. These compounds have been chosen for their structural relevance, providing a basis for understanding how different substituents on the carbamate nitrogen influence the crystal lattice and molecular conformation.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Z
tert-Butyl N-benzyl-N-[4-(4-fluorobenzoylmethyl)-2-pyridyl]carbamate[1]	C₂₅H₂₅FN₂O₃	Monoclinic	P2₁/c	38.054(7)	7.9320(6)	14.589(3)	102.142(8)	4305.1(11)	8
tert-Butyl --INVALID-LINK--carbamate[2]	C₁₈H₂₃FN₂O₆S	Monoclinic	P2₁/n	10.386(2)	13.989(3)	14.789(3)	94.08(2)	2144.1(7)	4
tert-Butyl N-{4-[N-(4-hydroxyphenyl)carbamoyl]benzyl}carbamate[3]	C₁₉H₂₂N₂O₄	Monoclinic	P2₁/c	12.289(3)	14.185(3)	10.980(2)	98.21(3)	1894.4(7)	4
tert-Butyl N-benzyl-N-(4-methyl-2-pyridyl)carbamate[4]	C₁₈H₂₂N₂O₂	Triclinic	P-1	5.9090(10)	9.7779(18)	14.199(7)	89.683(13)°	815.3(5)	2
tert-Butyl N-(thiophen-2-yl)carbamate[5]	C₉H₁₃NO₂S	Orthorhombic	Pbca	11.732(2)	8.6513(17)	9.879(2)	-	1002.7(3)	4
tert-Butyl N-hydroxycarbamate[6]	C₅H₁₁NO₃	Orthorhombic	Pbca	5.2250(1)	13.6564(2)	19.5261(2)	-	1393.28(4)	8

α and γ angles for the triclinic structure are 89.683(13)° and 83.963(15)° respectively.[4]

This data reveals a diversity of crystal systems and unit cell dimensions, underscoring the profound impact of substituent changes on the solid-state packing of these molecules.

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the crystal structures for the compounds listed above generally follows a standardized workflow. Below is a detailed methodology representative of single-crystal X-ray diffraction experiments for small organic molecules.

• Crystal Growth: Single crystals of suitable quality are grown, typically by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution. The choice of solvent is critical and is determined empirically.

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head, often using a cryo-protectant to prevent ice formation during data collection at low temperatures.

• Data Collection: The mounted crystal is placed in a diffractometer. Data collection is usually performed at a low temperature (e.g., 100-150 K) to minimize thermal vibrations and potential crystal decay. The diffractometer bombards the crystal with monochromatic X-rays (e.g., Mo Kα or Cu Kα radiation) from various orientations. A detector records the diffraction pattern, which consists of a series of spots of varying intensity.

• Data Reduction: The raw diffraction data is processed to correct for experimental factors such as background noise, Lorentz polarization, and absorption. The intensities of the diffraction spots are integrated to produce a list of reflection data.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. This map provides a preliminary model of the molecular structure.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This iterative process adjusts atomic coordinates, and thermal parameters to improve the agreement between the calculated and observed structure factors. Hydrogen atoms are often placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using various crystallographic metrics to ensure its quality and accuracy. This includes checking for residual electron density, bond lengths and angles, and overall model geometry. The final structural data is then typically deposited in a crystallographic database such as the Cambridge Structural Database (CSD).

Experimental Workflow

The following diagram illustrates the typical workflow for a single-crystal X-ray diffraction experiment.

Caption: A flowchart illustrating the major stages of a single-crystal X-ray crystallography experiment.

This comparative guide underscores the importance of X-ray crystallography in drug discovery. The subtle interplay of molecular structure and crystal packing, as revealed by the data presented, can have significant implications for a compound's physicochemical properties, including solubility and stability, which are critical determinants of its therapeutic potential.

References

• 1. tert-Butyl N-benzyl-N-[4-(4-fluoro­benzoyl­meth­yl)-2-pyrid­yl]carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tert-Butyl [(4-fluoro-3-isopropoxyisoxazol-5-yl)meth­yl](phenyl­sulfon­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tert-Butyl N-{4-[N-(4-hy­droxy­phen­yl)carbamo­yl]benz­yl}carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tert-Butyl N-benzyl-N-(4-methyl-2-pyrid­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tert-Butyl N-(thio­phen-2-yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Quantitative Analysis of tert-butyl N-(benzylsulfamoyl)carbamate: qNMR vs. HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the quantitative analysis of tert-butyl N-(benzylsulfamoyl)carbamate. The information presented is based on established analytical principles and data from analogous compounds, offering a robust framework for method selection and development.

Comparison of Analytical Methods

The choice between qNMR and HPLC-UV for the quantitative analysis of tert-butyl N-(benzylsulfamoyl)carbamate depends on various factors, including the required accuracy, precision, sample throughput, and the availability of a specific reference standard for the analyte.

Feature	Quantitative ¹H-NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Direct measurement of the molar concentration of an analyte by comparing the integral of a specific resonance signal of the analyte to that of a certified internal standard.[1]	Physical separation of the analyte from other components in a mixture based on its partitioning between a stationary phase and a mobile phase, followed by quantification based on its UV absorbance.[2]
Primary Method	Can be considered a primary ratio method, as it does not require a chemically identical reference standard for the analyte.[3][4]	A relative technique that requires a well-characterized reference standard of the analyte for calibration.[5]
Accuracy	High, typically with recoveries between 98-102%.[6]	High, with typical recoveries ranging from 95-105%.[7]
Precision	Excellent, with a relative standard deviation (RSD) often below 1%.[8]	Excellent, with RSD values typically below 2%.[7][9]
Linearity	Excellent, with a wide dynamic range.[6][10]	Good, with a typical correlation coefficient (R²) > 0.999.[11]
Limit of Detection (LOD)	Generally in the micromolar (µM) range.[10]	Typically in the range of 3-15 µg/kg for sulfonamides.[9]
Limit of Quantification (LOQ)	Typically in the range of 10-50 µg/kg for sulfonamides.[9][11]	Can be as low as 0.07 mg/mL.[6]
Sample Throughput	Lower, as sample preparation and data acquisition can be more time-consuming per sample.	Higher, with the potential for automated analysis of multiple samples.
Specificity	High, based on the unique chemical shifts of the protons in the molecule.	Dependent on the chromatographic separation; co-eluting impurities can interfere.
Sample Preparation	Simple, typically involving accurate weighing and dissolution in a deuterated solvent with an internal standard.[1]	More complex, often requiring extraction, filtration, and dilution steps.
Cost	Higher initial instrument cost, but potentially lower cost per sample due to reduced need for specific reference standards.	Lower initial instrument cost, but ongoing costs for columns, solvents, and specific reference standards.

Experimental Protocols

Quantitative ¹H-NMR (qNMR) Spectroscopy

This protocol outlines the quantitative analysis of tert-butyl N-(benzylsulfamoyl)carbamate using ¹H-qNMR with an internal standard.

1. Materials and Reagents:

• tert-butyl N-(benzylsulfamoyl)carbamate (analyte)

• Dimethyl sulfoxide-d₆ (DMSO-d₆), 99.9 atom % D

• Maleic acid (Internal Standard, certified reference material)

• NMR tubes (5 mm)

• Analytical balance (readability ± 0.01 mg)

2. Predicted ¹H-NMR Spectrum of tert-butyl N-(benzylsulfamoyl)carbamate in DMSO-d₆:

• ~1.4 ppm (s, 9H): tert-butyl group protons

• ~4.3 ppm (d, 2H): Methylene (-CH₂-) protons of the benzyl group

• ~7.2-7.4 ppm (m, 5H): Phenyl group protons

• ~8.0 ppm (t, 1H): NH proton of the sulfamoyl group

• ~10.5 ppm (s, 1H): NH proton of the carbamate group

3. Selection of Internal Standard: Maleic acid is a suitable internal standard due to its high purity, stability, and a distinct singlet resonance at approximately 6.28 ppm in DMSO-d₆, which does not overlap with the signals of the analyte.[6]

4. Sample Preparation:

• Accurately weigh approximately 20 mg of tert-butyl N-(benzylsulfamoyl)carbamate into a clean, dry vial.

• Accurately weigh approximately 10 mg of maleic acid into the same vial.

• Dissolve the mixture in approximately 0.7 mL of DMSO-d₆.

• Vortex the vial until both the analyte and the internal standard are completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

5. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher

• Pulse Program: A standard single-pulse experiment (e.g., zg30)

• Temperature: 298 K

• Relaxation Delay (d1): ≥ 5 times the longest T₁ relaxation time of both the analyte and internal standard signals to be integrated (typically 30-60 seconds for quantitative analysis).[12]

• Number of Scans: 16-64, to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

• Acquisition Time: ≥ 3 seconds

• Spectral Width: Appropriate to cover all signals of interest.

6. Data Processing and Quantification:

• Apply a line broadening factor of 0.3 Hz.

• Manually phase the spectrum and perform baseline correction.

• Integrate the well-resolved singlet of the tert-butyl group of the analyte (~1.4 ppm, 9H) and the singlet of the internal standard, maleic acid (~6.28 ppm, 2H).

• Calculate the purity of the analyte using the following equation:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass

  • Purity = Purity of the internal standard

  • analyte = tert-butyl N-(benzylsulfamoyl)carbamate

  • IS = Internal Standard (maleic acid)

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol describes a general HPLC-UV method for the quantification of sulfonamides, which can be adapted for tert-butyl N-(benzylsulfamoyl)carbamate.

1. Materials and Reagents:

• tert-butyl N-(benzylsulfamoyl)carbamate (analyte and reference standard)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• Methanol (HPLC grade)

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with 0.1% formic acid. A typical starting point could be a gradient from 30% to 70% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by measuring the UV spectrum of the analyte in the mobile phase; likely to be around 230-270 nm due to the phenyl and sulfamoyl groups.

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Stock Standard Solution (e.g., 1 mg/mL): Accurately weigh about 25 mg of the tert-butyl N-(benzylsulfamoyl)carbamate reference standard and dissolve it in a 25 mL volumetric flask with methanol or acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 150 µg/mL) by diluting the stock standard solution with the mobile phase.

• Sample Solution: Accurately weigh an appropriate amount of the sample containing tert-butyl N-(benzylsulfamoyl)carbamate, dissolve it in the diluent to achieve a concentration within the calibration range, and filter through a 0.45 µm syringe filter before injection.

4. Analysis and Quantification:

• Inject the standard solutions to generate a calibration curve by plotting the peak area against the concentration.

• Inject the sample solution and determine the peak area of the analyte.

• Calculate the concentration of tert-butyl N-(benzylsulfamoyl)carbamate in the sample using the calibration curve.

Visualizations

Caption: Experimental workflow for quantitative analysis using ¹H-NMR.

Caption: Logical comparison of qNMR and HPLC-UV characteristics.

References

• 1. Survey and qualification of internal standards for quantification by 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benthamscience.com [benthamscience.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. High-Performance Quantitative H-1 NMR [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tis.wu.ac.th [tis.wu.ac.th]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. tert-Butyl carbamate(4248-19-5) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the Reaction Kinetics of Tert-Butyl N-(benzylsulfamoyl)carbamate and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reaction kinetics associated with tert-butyl N-(benzylsulfamoyl)carbamate, a key intermediate in medicinal chemistry. The stability and deprotection kinetics of its tert-butoxycarbonyl (Boc) protecting group are critical parameters influencing its utility in synthetic workflows. This document evaluates these kinetics against common alternatives, providing supporting experimental data and detailed protocols to aid in the selection of appropriate synthetic strategies.

Introduction

Tert-butyl N-(benzylsulfamoyl)carbamate belongs to the class of sulfamoyl carbamates, which are integral building blocks in the synthesis of various bioactive molecules, including protease inhibitors. The Boc group is favored for its stability under a range of conditions and its relatively mild removal. However, the efficiency of its cleavage, whether through thermal or chemical means, is a crucial consideration in multi-step syntheses. This guide compares the deprotection kinetics of the Boc group in this specific context with two widely used amine protecting groups: 9-fluorenylmethoxycarbonyl (Fmoc) and benzyloxycarbonyl (Cbz).

Comparative Kinetic Data

The following tables summarize key kinetic parameters for the deprotection of tert-butyl N-(benzylsulfamoyl)carbamate and analogous structures protected with Boc, Fmoc, and Cbz groups.

Table 1: Thermal Deprotection Kinetics

Compound/Protecting Group	Method	Activation Energy (Ea) (kJ/mol)	Reaction Model	Temperature Range (°C)
N-(benzyl)-N'-(tert-butoxycarbonyl) sulfamide	Thermogravimetric Analysis (TGA)	125.6	Avrami-Erofeev (below m.p.), First-Order (above m.p.)[1]	115-130
tert-Butyl Carbamate (general)	Gas-Phase Elimination	161.6 ± 4.7	First-Order, Unimolecular	200-280

Note: Data for N-(benzyl)-N'-(tert-butoxycarbonyl) sulfamide is considered a close analogue for the target compound.

Table 2: Chemically-Mediated Deprotection Kinetics

Protecting Group	Substrate	Deprotection Conditions	Rate Constant (k)	Comments
Boc	General N-Boc amines	HCl in Toluene/Propan-2-ol	Second-order dependence on [HCl][2][3][4]	Rate is highly dependent on acid concentration and substrate.
Fmoc	Fmoc-aniline	50 mM 1-butylamine in DMSO-d6 at 40°C	2.1 x 10⁻³ s⁻¹	Pseudo-first-order kinetics were assumed.[5]
Cbz	General N-Cbz sulfonamides	Catalytic Hydrogenolysis (e.g., Pd/C, H₂)	Not available	Generally considered slower than acid- or base-labile deprotections.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and adaptation.

Protocol 1: Kinetic Analysis of Thermal Deprotection via Thermogravimetric Analysis (TGA)

This protocol is adapted from the kinetic study of N-(benzyl)-N'-(tert-butoxycarbonyl) sulfamide.[1]

Objective: To determine the activation energy and reaction model for the thermal decomposition of a sulfamoyl carbamate.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Place a 5-10 mg sample of the compound into a TGA sample pan.

• Purge the furnace with an inert gas (e.g., helium or nitrogen) at a constant flow rate.

• Heat the sample at a series of different constant heating rates (e.g., 0.5, 1, 2, 5, and 10 °C/min) from ambient temperature to a final temperature where complete decomposition is observed.

• Record the mass loss as a function of temperature for each heating rate.

• Analyze the data using an isoconversional method (e.g., Kissinger-Akahira-Sunose) to determine the activation energy as a function of conversion.

• Utilize the master-plot method to determine the reaction model that best fits the experimental data.

Protocol 2: Solution-Phase Kinetic Monitoring of Deprotection by ¹H NMR Spectroscopy

This protocol is a general method for monitoring the progress of a deprotection reaction in solution.

Objective: To determine the rate constant for the chemically-induced deprotection of a protected sulfamoyl carbamate.

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer

Procedure:

• Dissolve a known concentration of the protected sulfamoyl carbamate in a suitable deuterated solvent in an NMR tube.

• Acquire a baseline ¹H NMR spectrum of the starting material.

• Initiate the reaction by adding a known concentration of the deprotection reagent (e.g., a strong acid for Boc removal, a base for Fmoc removal).

• Immediately begin acquiring a series of ¹H NMR spectra at fixed time intervals.

• Integrate the signals corresponding to the starting material and the deprotected product in each spectrum.

• Plot the concentration of the starting material versus time and fit the data to an appropriate rate law (e.g., first-order, second-order) to determine the rate constant.[3]

Protocol 3: Kinetic Analysis of Deprotection by High-Performance Liquid Chromatography (HPLC)

This protocol provides an alternative method for monitoring solution-phase deprotection kinetics.

Objective: To determine the rate constant for the deprotection of a protected sulfamoyl carbamate using HPLC.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a suitable detector (e.g., UV-Vis).

Procedure:

• Prepare a stock solution of the protected sulfamoyl carbamate of known concentration in a suitable solvent.

• Initiate the deprotection reaction by adding the deprotection reagent at a controlled temperature.

• At specific time intervals, withdraw an aliquot of the reaction mixture and quench the reaction (e.g., by neutralization or rapid dilution).

• Inject the quenched sample into the HPLC system.

• Separate the starting material and the product using a suitable column and mobile phase.

• Quantify the peak areas of the starting material and product.

• Plot the concentration of the starting material versus time and determine the rate constant by fitting the data to a rate equation.

Visualizations

Deprotection Pathways

The following diagram illustrates the general deprotection mechanisms for Boc, Cbz, and Fmoc protecting groups.

General deprotection mechanisms for Boc, Cbz, and Fmoc groups.

Experimental Workflow for Kinetic Analysis

The following diagram outlines the general workflow for conducting a kinetic study of a deprotection reaction.

Workflow for solution-phase kinetic analysis of deprotection.

References

• 1. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. imserc.northwestern.edu [imserc.northwestern.edu]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Methodologies of N-Substituted Carbamates

For Researchers, Scientists, and Drug Development Professionals

N-substituted carbamates are a crucial class of organic compounds with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Their synthesis is a cornerstone of modern organic chemistry, with numerous methodologies developed to optimize yield, substrate scope, and environmental impact. This guide provides an objective comparison of key synthetic routes to N-substituted carbamates, supported by experimental data and detailed protocols.

Core Synthetic Strategies

The primary approaches to forming the N-substituted carbamate linkage involve the reaction of an amine with a suitable carbonyl source. The choice of methodology often depends on the availability of starting materials, functional group tolerance, and desired scale of the reaction. The most prominent methods include:

• Reaction of Amines with Isocyanates: This is a classical and highly efficient method for forming carbamates. The isocyanate, often generated in situ from an acyl azide (Curtius Rearrangement) or by treating an amine with phosgene or a phosgene equivalent, reacts readily with alcohols. However, the high toxicity of phosgene and the handling of potentially hazardous isocyanates are significant drawbacks.[1]

• Reaction of Amines with Chloroformates: This method involves the acylation of an amine with a chloroformate in the presence of a base. It is a widely used and versatile method, but like the isocyanate route, it often relies on phosgene for the preparation of the chloroformate starting material.

• Use of Carbon Dioxide as a C1 Source: Driven by the principles of green chemistry, the direct utilization of carbon dioxide (CO2) as a carbonyl source has gained significant attention.[1][2] These methods often require a catalyst and dehydrating agent to drive the reaction between an amine, an alcohol, and CO2.[2]

• Reaction with Urea or its Derivatives: Urea can serve as a safe and solid carbonyl source for carbamate synthesis.[5][6] The reaction of an amine and an alcohol with urea, often catalyzed by a metal complex, produces the desired carbamate with ammonia as a byproduct.[5][6]

Quantitative Comparison of Synthetic Methodologies

The following table summarizes key quantitative data for different synthetic approaches to N-substituted carbamates, allowing for a direct comparison of their performance.

Methodology	Carbonyl Source	Catalyst/Reagent	Typical Reaction Time	Typical Temperature (°C)	Typical Yield (%)	Key Advantages	Key Disadvantages
Isocyanate Route	Isocyanate	-	8-12 hours	40-45	>70	High efficiency, broad substrate scope.	Use of toxic and hazardous isocyanates.[7]
Chloroformate Route	Alkyl Chloroformate	Base (e.g., Pyridine)	Varies	Room Temp. - Reflux	High	Well-established, versatile.	Often relies on phosgene-derived reagents.
CO2-Based Synthesis	Carbon Dioxide	Cs2CO3/TBAI or Ti(OMe)4	20 min - 24 hours	Room Temp. - 150	85-99	Utilizes a renewable C1 source, environmentally benign.[8][9]	Often requires high pressure and/or dehydrating agents.[2]
Oxidative Carbonylation	Carbon Monoxide	Pd/C, NaI	Varies	Atmospheric Pressure	High	Avoids phosgene and isocyanates.	Requires handling of toxic CO gas.[3]
Urea-Based Synthesis	Urea	TiO2–Cr2O3/SiO2	4 hours	180	95-98	Uses a safe, solid carbonyl source.[5]	Can require high temperatures.[6]

Visualizing the Synthetic Pathways

The following diagrams illustrate the general reaction schemes and a decision-making workflow for selecting an appropriate synthetic methodology.

Caption: General reaction schemes for major N-substituted carbamate synthesis routes.

Caption: Decision workflow for selecting a carbamate synthesis methodology.

Experimental Protocols

Below are detailed experimental protocols for two distinct and widely applicable methodologies.

1. Synthesis of N-Substituted Ethyl Carbamate via the Isocyanate Route

This protocol describes the synthesis of N-substituted ethyl carbamates from isocyanates using a Reformatzky reagent.

• Materials:

  • Isocyanate (e.g., phenyl isocyanate, 3-nitrophenyl isocyanate)

  • Tetrahydrofuran (THF), anhydrous

  • Ethyl bromoacetate

  • Zinc dust

  • Saturated ammonium chloride solution

  • Ether

• Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, prepare the Reformatzky reagent by reacting ethyl bromoacetate with activated zinc dust in anhydrous THF.

  • Once the Reformatzky reagent (ethyl zinc bromide acetate) is formed, add the isocyanate dropwise to the reaction mixture at a controlled temperature of 40-45°C. The molar ratio of isocyanate to Reformatzky reagent should be between 1:1 and 1:4.

  • Maintain the reaction at 40-45°C for 8-12 hours, monitoring the progress by TLC.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the pure N-substituted ethyl carbamate.

2. Catalytic Synthesis of N-Substituted Carbamates from Amines, Urea, and Alcohols

This protocol outlines a greener approach using urea as the carbonyl source.[5][6]

• Materials:

  • Amine (e.g., aniline)

  • Urea

  • Alcohol (e.g., butanol)

  • TiO2–Cr2O3/SiO2 catalyst

  • Toluene (solvent)

• Procedure:

  • In a high-pressure autoclave, combine the amine, urea, alcohol, and the TiO2–Cr2O3/SiO2 catalyst in a suitable solvent such as toluene.

  • Seal the autoclave and pressurize with an inert gas (e.g., nitrogen).

  • Heat the reaction mixture to 180°C and maintain for 4 hours with constant stirring.

  • After the reaction period, cool the autoclave to room temperature and carefully vent the pressure.

  • Filter the reaction mixture to recover the catalyst. The catalyst can be washed, dried, and reused.

  • The filtrate is then concentrated under reduced pressure to remove the solvent.

  • The resulting crude product can be purified by crystallization or column chromatography to yield the desired N-substituted carbamate.

Application in Drug Development: A Signaling Pathway Perspective

N-substituted carbamates are prevalent in medicinal chemistry, often acting as inhibitors of enzymes or modulators of signaling pathways. For instance, carbamate-containing compounds can be designed to inhibit kinases, which are crucial regulators of cell signaling.

Caption: Inhibition of a generic kinase signaling pathway by a carbamate-based drug.

This guide provides a foundational understanding of the primary methods for synthesizing N-substituted carbamates. The choice of a particular method will be guided by a balance of factors including safety, cost, substrate scope, and environmental considerations. The provided data and protocols serve as a starting point for researchers to make informed decisions in their synthetic endeavors.

References

• 1. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. WO2002088050A3 - Synthesis of carbamate through low pressure heterogeneous oxidative carbonylation of amines - Google Patents [patents.google.com]
• 5. N-Substituted carbamate synthesis using urea as carbonyl source over TiO2–Cr2O3/SiO2 catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. CN102372652A - Method for preparing N-substituted ethyl carbamate - Google Patents [patents.google.com]
• 8. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 9. librarysearch.bates.edu [librarysearch.bates.edu]

Safety & Regulatory Compliance

Proper Disposal of tert-butyl N-(benzylsulfamoyl)carbamate: A Step-by-Step Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling tert-butyl N-(benzylsulfamoyl)carbamate must adhere to stringent disposal procedures to ensure laboratory safety and environmental compliance. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the safe management of this chemical waste.

Immediate Safety Considerations

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with tert-butyl N-(benzylsulfamoyl)carbamate. While specific toxicity data for this compound is not extensively published, related compounds such as tert-Butyl sulfamoylcarbamate are classified with the following hazards:

• Harmful if swallowed (H302)[1]

• Causes skin irritation (H315)[1]

• Causes serious eye irritation (H319)[1]

• Harmful if inhaled (H332)[1]

• May cause respiratory irritation (H335)[1]

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times when handling this compound. All handling of the solid material and preparation of the waste container should be performed in a certified chemical fume hood to avoid inhalation of dust particles.

Quantitative Data for Waste Accumulation

Proper management of hazardous waste requires adherence to specific accumulation limits within the laboratory. The following table summarizes key quantitative data for waste storage in a Satellite Accumulation Area (SAA).

Parameter	Limit	Regulatory Body
Maximum Hazardous Waste Volume in SAA	55 gallons	EPA[2]
Maximum Acutely Toxic Waste (P-list) in SAA	1 quart (liquid) or 1 kilogram (solid)	University of Pennsylvania EHRS[3]
Container Fill Capacity	Do not fill beyond 90% capacity	GAIACA[4]
Maximum Storage Time in SAA	12 months (unless accumulation limits are reached sooner)	University of Pennsylvania EHRS[3]

Step-by-Step Disposal Protocol

The proper disposal of tert-butyl N-(benzylsulfamoyl)carbamate should be approached systematically to minimize risks and ensure regulatory compliance. The following workflow outlines the necessary steps from waste generation to final disposal.

Figure 1. Workflow for the proper disposal of tert-butyl N-(benzylsulfamoyl)carbamate.

Detailed Experimental Protocols

1. Waste Container Selection and Preparation:

• Objective: To select a container that is chemically compatible with tert-butyl N-(benzylsulfamoyl)carbamate and will not leak or degrade.

• Methodology:

  • Choose a high-density polyethylene (HDPE) or other chemically resistant plastic container with a screw-top lid. Do not use metal containers for acidic or basic waste streams.[4]

  • Ensure the container is clean and dry before the first addition of waste.

  • If the compound is in a solvent, ensure the container material is compatible with that solvent.

2. Waste Labeling:

• Objective: To clearly identify the contents of the waste container in compliance with EPA and institutional regulations.

• Methodology:

  • Obtain a hazardous waste label from your institution's Environmental Health and Safety (EHS) department.

  • Fill out the label completely, including:

    • The words "Hazardous Waste"[5]

    • The full chemical name: "tert-butyl N-(benzylsulfamoyl)carbamate"

    • The specific hazard warnings (e.g., "Irritant," "Harmful") or appropriate pictograms.[5]

    • The date you first add waste to the container (the "accumulation start date").

  • Affix the label securely to the waste container.

3. Accumulation in a Satellite Accumulation Area (SAA):

• Objective: To safely store the hazardous waste at the point of generation until it is collected for disposal.

• Methodology:

  • Designate a specific location in the laboratory, at or near where the waste is generated, as the SAA.[3][6] This area should be under the direct control of laboratory personnel.

  • Store the labeled waste container in the SAA.

  • Keep the container closed at all times, except when adding waste.[3][6]

  • Do not mix incompatible wastes in the same container. Store containers of incompatible materials separately.[6] For tert-butyl N-(benzylsulfamoyl)carbamate, avoid mixing with strong oxidizing agents.[7]

4. Requesting Disposal:

• Objective: To arrange for the timely and compliant removal of the hazardous waste from the laboratory.

• Methodology:

  • Monitor the amount of waste in the container.

  • Once the container is nearly full (not exceeding 90% capacity), or as the 12-month accumulation limit approaches, contact your institution's EHS office to schedule a waste pickup.[3]

  • Follow your institution's specific procedures for requesting a pickup, which may involve an online form or a phone call.

Disclaimer: This document provides general guidance. Always consult your institution's specific chemical hygiene plan and waste disposal procedures, as well as local, state, and federal regulations. In case of a spill or exposure, follow your laboratory's established emergency procedures and seek immediate medical attention if necessary.

References

• 1. angenechemical.com [angenechemical.com]
• 2. epa.gov [epa.gov]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 5. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling tert-butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling tert-butyl N-(benzylsulfamoyl)carbamate (CAS RN: 147000-78-0). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data

Tert-butyl N-(benzylsulfamoyl)carbamate is a solid substance that requires careful handling due to its potential health hazards. The following tables summarize its key safety and physical properties.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statements
Acute Toxicity (Oral, Dermal, Inhalation)	GHS07	Warning	H302: Harmful if swallowedH312: Harmful in contact with skinH332: Harmful if inhaled

Physical and Chemical Properties
Physical State	Solid
Appearance	Off-white
Molecular Formula	C12H18N2O4S
Molecular Weight	286.35 g/mol
Melting Point	106 - 108 °C
Solubility	Insoluble in water
Purity	95%

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when handling tert-butyl N-(benzylsulfamoyl)carbamate.

PPE Category	Specifications
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or other protective clothing to prevent skin exposure.[1]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 136 approved respirator is required if exposure limits are exceeded or if irritation or other symptoms are experienced. For routine handling in a well-ventilated area or chemical fume hood, respiratory protection may not be required.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect gloves before use.

Operational Plan: Step-by-Step Handling Procedures

Follow these procedures to ensure the safe handling of tert-butyl N-(benzylsulfamoyl)carbamate from receipt to disposal.

3.1. Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1]

• Keep the container tightly closed when not in use.

3.2. Preparation and Weighing

• Conduct all handling and weighing operations within a certified chemical fume hood to minimize inhalation exposure.

• Before handling, ensure all required PPE is correctly worn.

• Use dedicated, clean spatulas and weighing boats.

• Avoid generating dust during handling.

3.3. Experimental Use

• Handle the compound in a well-ventilated laboratory, preferably within a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in the area where the chemical is handled.

• In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet.

3.4. Spill Management

• In the event of a spill, evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection, before attempting to clean up.

• For solid spills, carefully sweep up the material and place it into a suitable, labeled container for disposal. Avoid creating dust.

• For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Ventilate the area and wash the spill site after the material has been collected.

Disposal Plan

Proper disposal of tert-butyl N-(benzylsulfamoyl)carbamate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

4.1. Chemical Waste

• Dispose of unused or waste tert-butyl N-(benzylsulfamoyl)carbamate as hazardous waste.

• Collect waste material in a clearly labeled, sealed container.

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of it down the drain.

4.2. Contaminated Materials

• Any materials that have come into contact with the chemical, such as gloves, weighing boats, and paper towels, should be considered contaminated.

• Dispose of contaminated materials in a sealed, labeled hazardous waste container.

4.3. Empty Containers

• Triple rinse empty containers with a suitable solvent.

• Dispose of the rinsate as hazardous waste.

• Puncture and dispose of the empty container in accordance with institutional and regulatory guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of tert-butyl N-(benzylsulfamoyl)carbamate.

Caption: Workflow for Safe Handling of tert-butyl N-(benzylsulfamoyl)carbamate.

References

• 1. fishersci.com [fishersci.com]